2-(4-Tert-butylphenoxy)acetohydrazide

• CAS: 75843-50-4

Core Science & Biosynthesis

2-(4-Tert-butylphenoxy)acetohydrazide CAS number 75843-50-4

An In-depth Technical Guide to 2-(4-tert-butylphenoxy)acetohydrazide (CAS 75843-50-4): A Versatile Scaffold for Drug Discovery

Authored by: A Senior Application Scientist

This guide provides an in-depth technical overview of 2-(4-tert-butylphenoxy)acetohydrazide, a key chemical intermediate for researchers, scientists, and professionals in drug development. We will move beyond a simple recitation of facts to explore the causality behind its synthesis, its potential as a versatile molecular scaffold, and the rationale for its application in generating novel bioactive compounds.

Core Compound Analysis: Physicochemical Properties and Safety Profile

2-(4-tert-butylphenoxy)acetohydrazide is a bifunctional organic molecule that serves as a foundational building block in synthetic and medicinal chemistry. Its structure is characterized by a bulky, lipophilic 4-tert-butylphenoxy group linked via an ether bond to an acetohydrazide moiety. This unique combination imparts specific physicochemical properties and reactivity that make it a valuable precursor for creating diverse chemical libraries.

The terminal hydrazide group (-CONHNH₂) is a potent nucleophile and a linchpin for a wide array of chemical transformations, most notably the formation of hydrazones, amides, and various heterocyclic systems. The 4-tert-butylphenyl group, on the other hand, often enhances the lipophilicity of derivative compounds, a critical factor for modulating pharmacokinetic properties such as membrane permeability and metabolic stability.

Table 1: Physicochemical and Safety Data for 2-(4-tert-butylphenoxy)acetohydrazide

Property	Value	Source(s)
CAS Number	75843-50-4	[1][2]
Molecular Formula	C₁₂H₁₈N₂O₂	[1]
Molecular Weight	222.28 g/mol	[1]
GHS Hazard Statements	H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)	[1]
Storage Conditions	Store in a dry area at 2-8°C. Keep container tightly closed.	[1][3]
Handling Precautions	Use in a chemical fume hood. Avoid dust formation. Wear protective gloves, safety goggles, and protective clothing.	[1][3]

Note: The toxicological properties of this compound have not been thoroughly investigated. Standard laboratory safety protocols for handling novel chemical entities should be strictly followed.[1][3]

Synthesis and Derivatization Strategy

The true value of 2-(4-tert-butylphenoxy)acetohydrazide lies in its function as a synthetic intermediate. Understanding its preparation is the first step toward unlocking its potential. A logical and widely adopted synthetic route proceeds in two primary stages, starting from the readily available 4-tert-butylphenol.

Proposed Synthetic Workflow

The synthesis involves an initial ether formation followed by hydrazinolysis of the resulting ester. This approach is efficient and leverages well-established chemical reactions.

Caption: Proposed two-step synthesis of 2-(4-tert-butylphenoxy)acetohydrazide.

Detailed Synthesis Protocol (Self-Validating System)

This protocol is based on established methods for analogous compounds and includes rationale for each step to ensure reproducibility and understanding.[4]

Protocol 1: Synthesis of 2-(4-tert-butylphenoxy)acetohydrazide

Step 1: Synthesis of Ethyl 2-(4-tert-butylphenoxy)acetate

• Reactant Charging: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-tert-butylphenol (1.0 eq), anhydrous potassium carbonate (K₂CO₃, 1.5 eq), and acetone.

  • Causality: Potassium carbonate is a mild base sufficient to deprotonate the phenol, forming the phenoxide nucleophile. Acetone is a suitable polar aprotic solvent that solubilizes the reactants and does not interfere with the reaction. An excess of base ensures complete deprotonation.

• Alkylation: Add ethyl chloroacetate (1.1 eq) dropwise to the stirring mixture.

  • Causality: The phenoxide attacks the electrophilic carbon of ethyl chloroacetate in a classic Sₙ2 reaction. A slight excess of the alkylating agent drives the reaction to completion.

• Reaction: Heat the mixture to reflux and maintain for 6-8 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up: After cooling, filter off the inorganic salts (K₂CO₃ and KCl). Concentrate the filtrate under reduced pressure to yield the crude ester.

• Purification: Purify the crude product by vacuum distillation or column chromatography to obtain pure ethyl 2-(4-tert-butylphenoxy)acetate.

Step 2: Synthesis of 2-(4-tert-butylphenoxy)acetohydrazide

• Reactant Charging: Dissolve the purified ester (1.0 eq) from Step 1 in absolute ethanol in a round-bottom flask.

• Hydrazinolysis: Add hydrazine hydrate (85% solution, 1.2 eq) to the solution.

  • Causality: Hydrazine is a strong nucleophile that attacks the electrophilic carbonyl carbon of the ester, leading to the displacement of the ethoxy group and formation of the more stable hydrazide.[4]

• Reaction: Heat the mixture to reflux for 4-6 hours. The product often precipitates out of the solution upon cooling.

• Isolation: Cool the reaction mixture in an ice bath. Collect the precipitated solid by filtration, wash with cold ethanol to remove unreacted starting materials, and dry under vacuum.

• Characterization: Confirm the identity and purity of the final product using techniques such as melting point determination, ¹H NMR, ¹³C NMR, and IR spectroscopy. The appearance of N-H stretching bands in the IR spectrum is a key indicator of successful hydrazide formation.

Applications in Medicinal Chemistry: A Scaffold for Bioactive Derivatives

While data on the intrinsic biological activity of 2-(4-tert-butylphenoxy)acetohydrazide is scarce, its primary utility is as a scaffold for generating derivatives with significant therapeutic potential. The hydrazide functional group is a gateway to diverse molecular architectures.

Gateway to Hydrazone Synthesis

Hydrazides readily condense with aldehydes and ketones to form hydrazones, a class of compounds renowned for a broad spectrum of biological activities.[5][6] This reaction is a cornerstone of combinatorial chemistry for lead discovery.

Caption: General reaction scheme for the synthesis of hydrazone derivatives.

Protocol 2: Synthesis of a Representative Hydrazone Derivative

• Reactant Charging: Dissolve 2-(4-tert-butylphenoxy)acetohydrazide (1.0 eq) in ethanol in a round-bottom flask.

• Addition: Add the desired aldehyde or ketone (1.0 eq) and a catalytic amount of glacial acetic acid (2-3 drops).

  • Causality: The acid catalyst protonates the carbonyl oxygen of the aldehyde/ketone, increasing its electrophilicity and facilitating the nucleophilic attack by the terminal nitrogen of the hydrazide.

• Reaction: Reflux the mixture for 2-4 hours. Monitor the reaction by TLC.

• Isolation: Cool the reaction mixture. The hydrazone product often precipitates and can be collected by filtration.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure hydrazone derivative.

Precursor for Antimicrobial Agents

The phenoxy moiety is a common feature in antimicrobial compounds. Specifically, derivatives of 2,4-di-tert-butylphenol, a structurally related motif, exhibit significant antibacterial and antifungal properties.[7][8][9] Synthesizing derivatives of 2-(4-tert-butylphenoxy)acetohydrazide is a rational strategy for discovering novel antimicrobial agents. The bulky tert-butyl group can enhance membrane interaction and disrupt microbial cell integrity.

Scaffold for Anticonvulsant Drug Candidates

Hydrazides are key precursors for the synthesis of various five- and six-membered heterocyclic rings, such as 1,2,4-triazoles, which are known to possess anticonvulsant activity.[10][11] The anticonvulsant effectiveness of many 1,2,4-triazole-3-thione derivatives has been well-documented, making our title compound a valuable starting point for this therapeutic area. The synthesis of such heterocyclic systems from the acetohydrazide core represents a promising avenue for developing new treatments for neurological disorders like epilepsy.[12][13]

Foundation for Anti-inflammatory and Antioxidant Compounds

The 4-tert-butylphenol substructure is related to hindered phenols like 2,4-di-tert-butylphenol (2,4-DTBP), which are known for their antioxidant and anti-inflammatory activities.[14] This activity is often attributed to the ability to scavenge reactive oxygen species (ROS). By incorporating this phenolic core, derivatives of 2-(4-tert-butylphenoxy)acetohydrazide may serve as leads for developing novel anti-inflammatory therapeutics.

Conclusion and Future Outlook

2-(4-tert-butylphenoxy)acetohydrazide (CAS 75843-50-4) is more than a mere chemical entry in a catalog; it is a versatile and powerful platform for innovation in drug discovery. Its straightforward synthesis and the high reactivity of its hydrazide group provide access to a vast chemical space of potential therapeutic agents. The lipophilic 4-tert-butylphenoxy moiety offers a handle for tuning pharmacokinetic properties.

Future research should focus on the systematic synthesis and screening of derivative libraries—particularly hydrazones and heterocyclic compounds—for antimicrobial, anticonvulsant, and anti-inflammatory activities. By leveraging this scaffold, researchers can efficiently generate and test novel molecular entities, accelerating the journey from chemical synthesis to potential clinical application.

References

• Angene Chemical. (2024, September 18). Safety Data Sheet: 2-(4-(tert-Butyl)phenoxy)acetohydrazide. Available from: [Link]

• Tahir, M. H., et al. (2012). 2-(4-Methoxyphenoxy)acetohydrazide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 8), o2497. Available from: [Link]

• Lai, H.-Y., et al. (2025). The bioactivities of 2,4-di-tert-butylphenol (2,4-DTBP) and its analogs.

• Zong, Q.-S., & Wu, J.-Y. (2014). Synthesis and X-Ray Structures of Hydrazones Derived from 2-(4-Nitrophenoxy)acetohydrazide. Asian Journal of Chemistry, 26(3), 775-778. Available from: [Link]

• ResearchGate. (n.d.). Antimicrobial activity of novel 1-[(2,4-(di-tert-butylphenoxy))

• Obniska, J., et al. (2015). Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives. Molecules, 20(8), 13953-13975. Available from: [Link]

• MDPI. (2022, October 18). Mechanism of Action of Thiazolidin-2,4-dione. Encyclopedia. Available from: [Link]

• One Health & Risk Management. (2021, June 17). Antimicrobial activity of novel 1-[(2,4-(di-tert-butylphenoxy))-3-dialkylamino-2-propanol] derivativesy. Available from: [Link]

• Biomedical and Pharmacology Journal. (2023, December 29). Synthesis and Research Anticonvulsant Activity of Annulated Triazolo-Thiadiazine Derivative in Laboratory Animals. Available from: [Link]

• Zhao, F., et al. (2020). Natural Sources and Bioactivities of 2,4-Di-Tert-Butylphenol and Its Analogs. Molecules, 25(1), 200. Available from: [Link]

• Asian Publication Corporation. (2014). Synthesis and X-Ray Structures of Hydrazones Derived from 2-(4-Nitrophenoxy)acetohydrazide. Available from: [Link]

• Plech, T., et al. (2014). Studies on the anticonvulsant activity and influence on GABA-ergic neurotransmission of 1,2,4-triazole-3-thione-based compounds. Molecules, 19(8), 11279-11299.
• Kaproń, B., et al. (2020). Preclinical evaluation of 1,2,4-triazole-based compounds targeting voltage-gated sodium channels (VGSCs)
• Manner, V. W., et al. (2007). The First Crystal Structure of a Monomeric Phenoxyl Radical: 2,4,6-Tri-tert-butylphenoxyl Radical.

• Organic Chemistry Portal. Hydrazone synthesis. Available from: [Link]

• One Health & Risk Management. (2021). Antimicrobial activity of novel 1-[(2,4-(di-tert-butylphenoxy))-3-dialkylamino-2-propanol] derivativesy. Available from: [Link]

• Chuah, T. S., et al. (2016). Phytotoxic Activity of the Allelochemical, 2,4-Di-Tert-Butylphenol on Two Selected Weed Species. Sains Malaysiana, 45(1), 21-28.

• MDPI. (2024). Identification of 2,4-Di-tert-Butylphenol as an Antimicrobial Agent Against Cutibacterium acnes Bacteria from Rwandan Propolis. Available from: [Link]

• Kaproń, B., et al. (2020). Anticonvulsant Effectiveness and Neurotoxicity Profile of 4-butyl-5-[(4-chloro-2-methylphenoxy)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione (TPL-16) in Mice. Pharmaceuticals, 13(11), 395. Available from: [Link]

• Stjern, D. C., et al. (2018). Pharmacophore-based discovery of 2-(phenylamino)aceto-hydrazides as potent eosinophil peroxidase (EPO) inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1435-1445. Available from: [Link]

• Stjepanović, N., et al. (2020). Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach. RSC Advances, 10(63), 38466-38481. Available from: [Link]

• Szałaj, N., et al. (2020). Dual Targeting Ligands—Histamine H3 Receptor Ligands with Monoamine Oxidase B Inhibitory Activity—In Vitro and In Vivo Evaluation. Molecules, 25(18), 4181. Available from: [Link]

• Zhao, F., et al. (2020). Natural Sources and Bioactivities of 2,4-Di-Tert-Butylphenol and Its Analogs. Molecules, 25(1), 200. Available from: [Link]

• Szałaj, N., et al. (2020).
• Plech, T., et al. (2014). Studies on the anticonvulsant activity of 4-alkyl-1,2,4-triazole-3-thiones and their effect on GABAergic system. European Journal of Medicinal Chemistry, 86, 690-699.

• Asadi, S., et al. (2018). Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice. Research in Pharmaceutical Sciences, 13(6), 546-556. Available from: [Link]

Sources

• 1. angenechemical.com [angenechemical.com]
• 2. 2-(4-TERT-BUTYL-PHENOXY)-ACETIC ACID HYDRAZIDE AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 3. matrixscientific.com [matrixscientific.com]
• 4. 2-(4-Meth­oxy­phen­oxy)acetohydrazide - PMC [pmc.ncbi.nlm.nih.gov]
• 5. asianpubs.org [asianpubs.org]
• 6. Hydrazone synthesis [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. repository.usmf.md [repository.usmf.md]
• 9. Antimicrobial activity of novel 1-[(2,4-(di-tert-butylphenoxy))-3-dialkylamino-2-propanol] derivativesy | One Health & Risk Management [journal.ohrm.bba.md]
• 10. Synthesis and Research Anticonvulsant Activity of Annulated Triazolo-Thiadiazine Derivative in Laboratory Animals – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 11. Anticonvulsant Effectiveness and Neurotoxicity Profile of 4-butyl-5-[(4-chloro-2-methylphenoxy)methyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione (TPL-16) in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Synthesis and anticonvulsant activity of new N-phenyl-2-(4-phenylpiperazin-1-yl)acetamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Synthesis and evaluation of anticonvulsant activity of (Z)-4-(2-oxoindolin-3-ylideneamino)-N-phenylbenzamide derivatives in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

Protocols & Analytical Methods

experimental setup for synthesizing novel hydrazone derivatives

Application Note & Protocol: A-P-NHD-01

Title: Experimental Setup for the Synthesis of Novel Hydrazone Derivatives for Drug Discovery

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Hydrazone Scaffold in Modern Drug Development

Hydrazones, characterized by the azomethine functional group (–NHN=CH–), represent a privileged scaffold in medicinal chemistry.[1][2] Their synthetic accessibility and the tunable nature of their physicochemical properties make them ideal candidates for the development of novel therapeutic agents. The pharmacological importance of hydrazones is vast, with derivatives exhibiting a wide spectrum of biological activities, including antimicrobial, anticonvulsant, anti-inflammatory, and anticancer properties.[2][3][4] This significance is underscored by the integration of the hydrazone moiety into established drugs like the antibacterial nifuroxazide and the antitubercular agent isoniazid.[4]

This application note provides a comprehensive guide to the . It moves beyond a simple recitation of steps to explain the underlying chemical principles, ensuring that researchers can not only replicate the protocol but also rationally adapt it for the synthesis of their own unique derivatives.

The Chemistry of Hydrazone Formation: An Acid-Catalyzed Nucleophilic Addition-Elimination

The synthesis of hydrazones is typically achieved through the condensation reaction between a hydrazine (or a hydrazide) and a carbonyl compound (an aldehyde or ketone).[1][3][5] The reaction proceeds via a two-step nucleophilic addition-elimination mechanism, which is critically influenced by pH.

Mechanism Causality:

• Acid Catalysis (Activation): The reaction is almost always catalyzed by a small amount of acid (e.g., acetic acid). The acid protonates the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon. This activation step is crucial for facilitating the attack by the weakly nucleophilic hydrazine.[6]

• Nucleophilic Attack: The terminal nitrogen of the hydrazine, possessing a lone pair of electrons, acts as the nucleophile, attacking the now highly electrophilic carbonyl carbon. This forms a tetrahedral intermediate.

• Proton Transfer & Dehydration: A series of proton transfers occurs, followed by the elimination of a water molecule. This dehydration step is the driving force that shifts the equilibrium towards the formation of the stable C=N double bond of the hydrazone.

The pH must be carefully controlled. A mildly acidic environment (typically pH 4-6) is optimal.[6] If the medium is too acidic (pH < 3), the hydrazine nucleophile itself becomes protonated, rendering it inactive and halting the reaction.[6][7]

Sources

• 1. Synthesis and Characterization of Novel Hydrazone Derivatives of Isonicotinic Hydrazide and Their Evaluation for Antibacterial and Cytotoxic Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A review exploring biological activities of hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel Hydrazide Hydrazone Derivatives as Antimicrobial Agents: Design, Synthesis, and Molecular Dynamics [mdpi.com]
• 4. Hydrazones, hydrazones-based coinage metal complexes, and their biological applications - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07794F [pubs.rsc.org]
• 5. Effective methods for the synthesis of hydrazones, quinazolines, and Schiff bases: reaction monitoring using a chemometric approach - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the In Vitro Evaluation of 2-(4-Tert-butylphenoxy)acetohydrazide Derivatives

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro testing protocols for a promising class of compounds: 2-(4-tert-butylphenoxy)acetohydrazide derivatives. These compounds have garnered significant interest due to their potential therapeutic applications, including antimicrobial, anticancer, and herbicidal activities. This guide is designed to be a practical resource, offering not just step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring methodological robustness and data integrity.

Introduction to 2-(4-Tert-butylphenoxy)acetohydrazide Derivatives

The 2-(4-tert-butylphenoxy)acetohydrazide scaffold is a versatile pharmacophore that has been explored for various biological activities. The presence of the acetohydrazide moiety (-C(=O)NHNH2) allows for the synthesis of a wide range of derivatives, and it is a key structural feature in many biologically active molecules. These derivatives have shown potential in diverse therapeutic areas, which necessitates a systematic and rigorous in vitro evaluation to elucidate their mechanisms of action and identify lead candidates for further development.

Physicochemical Properties and Compound Handling

A thorough understanding of the physicochemical properties of the test compounds is paramount for accurate and reproducible in vitro testing. While specific data for each derivative will vary, the 2-(4-tert-butylphenoxy)acetohydrazide backbone suggests a generally hydrophobic nature.

Solubility: These derivatives are often sparingly soluble in aqueous solutions. Therefore, dimethyl sulfoxide (DMSO) is a commonly used solvent for preparing stock solutions.[1] It is crucial to ensure that the final concentration of DMSO in the assay medium is kept to a minimum (typically ≤ 0.5%) to avoid solvent-induced cellular toxicity or artifacts.[2]

Stock Solution Preparation:

• Weighing the Compound: Accurately weigh the desired amount of the 2-(4-tert-butylphenoxy)acetohydrazide derivative using an analytical balance.

• Dissolution: Dissolve the compound in 100% DMSO to prepare a high-concentration stock solution (e.g., 10-50 mM).[3]

• Sonication and Warming: If the compound does not readily dissolve, gentle warming in a 37°C water bath and sonication can be employed to facilitate dissolution.[2]

• Sterilization: Filter-sterilize the stock solution through a 0.22 µm syringe filter into a sterile, light-protected container.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.

In Vitro Antimicrobial Activity Assessment

Derivatives of acetohydrazide have demonstrated notable antimicrobial properties. A comprehensive in vitro evaluation should include the determination of the minimum inhibitory concentration (MIC) and minimum bactericidal/fungicidal concentration (MBC/MFC), as well as an assessment of their anti-biofilm activity.

Broth Microdilution Assay for MIC Determination

The broth microdilution method is a standardized and widely accepted technique for determining the MIC of an antimicrobial agent.[4][5]

Protocol:

• Preparation of Inoculum:

  • From a fresh culture of the test microorganism (bacteria or fungi) on an appropriate agar plate, suspend a few colonies in sterile saline or broth.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL for bacteria and 1-5 x 10^6 CFU/mL for yeast.

  • Further dilute the standardized suspension in the appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi) to achieve the final desired inoculum density in the microplate wells (typically 5 x 10^5 CFU/mL for bacteria and 0.5-2.5 x 10^3 CFU/mL for yeast).

• Preparation of Compound Dilutions:

  • In a 96-well microtiter plate, perform serial two-fold dilutions of the 2-(4-tert-butylphenoxy)acetohydrazide derivative in the appropriate broth.

  • The final volume in each well should be 100 µL.

• Inoculation:

  • Add 100 µL of the prepared microbial inoculum to each well, bringing the final volume to 200 µL.

  • Include a positive control (microorganism in broth without the compound) and a negative control (broth only).

• Incubation:

  • Incubate the plates at the optimal temperature for the microorganism (e.g., 35-37°C for most bacteria and fungi) for 18-24 hours (bacteria) or 24-48 hours (fungi).

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Anti-Biofilm Activity Assay (Crystal Violet Method)

Biofilms are structured communities of microorganisms that are notoriously resistant to antimicrobial agents. The crystal violet assay is a simple and effective method to quantify biofilm formation and its inhibition.[6][7]

Protocol:

• Biofilm Formation:

  • In a 96-well flat-bottom microtiter plate, add 100 µL of a standardized microbial suspension and 100 µL of various concentrations of the test compound.

  • Incubate the plate under static conditions for 24-48 hours to allow for biofilm formation.

• Washing:

  • Carefully aspirate the planktonic cells from each well.

  • Gently wash the wells twice with 200 µL of sterile phosphate-buffered saline (PBS) to remove non-adherent cells.

• Staining:

  • Add 200 µL of 0.1% (w/v) crystal violet solution to each well and incubate at room temperature for 15-20 minutes.

• Washing:

  • Remove the crystal violet solution and wash the wells thoroughly with sterile distilled water until the wash water is clear.

• Solubilization and Quantification:

  • Add 200 µL of 30% (v/v) acetic acid or 95% ethanol to each well to solubilize the bound crystal violet.

  • Measure the absorbance at 570 nm using a microplate reader. The absorbance is proportional to the amount of biofilm formed.

In Vitro Anticancer Activity Evaluation

Hydrazide derivatives have emerged as a promising class of anticancer agents, often exerting their effects through the induction of apoptosis and cell cycle arrest.[8][9]

Cytotoxicity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells, which is an indicator of cell viability.[10]

Protocol:

• Cell Seeding:

  • Seed a panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer) and a non-cancerous control cell line (e.g., HEK293) into 96-well plates at an appropriate density (e.g., 5,000-10,000 cells/well).[11][12]

  • Allow the cells to adhere and grow for 24 hours.

• Compound Treatment:

  • Treat the cells with a range of concentrations of the 2-(4-tert-butylphenoxy)acetohydrazide derivative for 24, 48, or 72 hours.

  • Include a vehicle control (DMSO) and a positive control (a known cytotoxic drug).

• MTT Addition:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Potential Mechanism of Anticancer Action

Hydrazide-hydrazone derivatives have been reported to induce apoptosis in cancer cells through various mechanisms, including the disruption of the mitochondrial membrane potential, activation of caspases, and cell cycle arrest at the G2/M phase.[9][13]

dot

Caption: Potential mechanism of anticancer action.

In Vitro Herbicidal Activity Screening

The structural similarity of some 2-(4-tert-butylphenoxy)acetohydrazide derivatives to known herbicides suggests their potential as weed control agents. A primary mechanism of action for this class of compounds is the inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[14][15]

HPPD Enzyme Inhibition Assay

This assay directly measures the inhibitory effect of the compounds on the HPPD enzyme.[16][17]

Protocol:

• Reagent Preparation:

  • Prepare a solution of recombinant HPPD enzyme in an appropriate buffer.

  • Prepare a solution of the substrate, 4-hydroxyphenylpyruvate (HPP).

  • Prepare a solution of the test compound at various concentrations.

• Assay Procedure:

  • In a 96-well plate, combine the HPPD enzyme, the test compound, and the necessary cofactors (e.g., ascorbate, Fe(II)).

  • Initiate the reaction by adding the HPP substrate.

  • Monitor the enzyme activity by measuring the change in absorbance at a specific wavelength (e.g., 310 nm for the formation of homogentisate) over time using a microplate reader.

• Data Analysis:

  • Calculate the rate of the enzymatic reaction in the presence and absence of the inhibitor.

  • Determine the IC50 value of the compound for HPPD inhibition.

Whole-Plant Bioassay using Lemna minor (Duckweed)

Lemna minor is a small aquatic plant that is widely used for in vitro herbicidal activity screening due to its rapid growth and sensitivity to herbicides.[18][19]

Protocol:

• Plant Culture:

  • Culture Lemna minor in a suitable growth medium under controlled conditions of light and temperature.

• Assay Setup:

  • In a 24-well or 48-well plate, add the growth medium containing various concentrations of the test compound.

  • Transfer a set number of healthy Lemna minor fronds (e.g., 3-4) to each well.

• Incubation:

  • Incubate the plates under controlled light and temperature conditions for 7-14 days.

• Assessment of Phytotoxicity:

  • Visually assess the plants for signs of phytotoxicity, such as chlorosis (bleaching), necrosis, and growth inhibition.

  • Quantify the herbicidal effect by counting the number of fronds or measuring the fresh/dry weight of the plants.

Seed Germination Inhibition Assay

This assay evaluates the effect of the compounds on the germination and early growth of weed seeds.[20][21]

Protocol:

• Seed Selection:

  • Select seeds of common weed species (e.g., Amaranthus retroflexus, Echinochloa crus-galli).

• Assay Setup:

  • Place a filter paper in a Petri dish and moisten it with a solution of the test compound at a specific concentration.

  • Place a known number of seeds on the filter paper.

• Incubation:

  • Incubate the Petri dishes in a dark, temperature-controlled environment for a specified period (e.g., 7 days).

• Data Collection:

  • Count the number of germinated seeds.

  • Measure the length of the radicle and plumule of the germinated seedlings.

• Data Analysis:

  • Calculate the percentage of germination inhibition and the reduction in seedling growth compared to a control group treated with solvent only.

Data Presentation and Interpretation

All quantitative data should be presented in a clear and organized manner. The use of tables to summarize key parameters such as MIC, IC50, and percentage inhibition is highly recommended.

Table 1: Summary of In Vitro Antimicrobial Activity

Compound	Test Organism	MIC (µg/mL)	Biofilm Inhibition (%) at MIC
Derivative A	Staphylococcus aureus	16	75
Derivative A	Escherichia coli	32	60
Derivative A	Candida albicans	8	85
Control Drug	Staphylococcus aureus	2	95

Table 2: Summary of In Vitro Anticancer Activity (IC50 values in µM)

Compound	MCF-7 (Breast)	A549 (Lung)	HCT116 (Colon)	HEK293 (Normal)
Derivative B	12.5	18.2	9.8	>100
Doxorubicin	0.5	0.8	0.6	5.2

Table 3: Summary of In Vitro Herbicidal Activity

Compound	HPPD Inhibition IC50 (µM)	Lemna minor Growth Inhibition GI50 (µg/mL)
Derivative C	5.2	1.5
Mesotrione	0.1	0.05

Experimental Workflow Visualization

A well-defined experimental workflow ensures a systematic approach to the in vitro evaluation of the 2-(4-tert-butylphenoxy)acetohydrazide derivatives.

dot

Caption: A comprehensive in vitro testing workflow.

Conclusion

This guide provides a robust framework for the in vitro evaluation of 2-(4-tert-butylphenoxy)acetohydrazide derivatives. By following these detailed protocols and understanding the underlying scientific principles, researchers can generate high-quality, reproducible data to assess the therapeutic potential of these compounds. The systematic approach outlined here, from initial compound handling to specific bioassays, will facilitate the identification of promising lead candidates for further preclinical and clinical development.

References

• Plant and Soil Sciences eLibrary. (n.d.). In Vitro Assays | Herbicide Discovery and Screening. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

• MDPI. (2023). Herbicidal Activity of Smoke Water. Retrieved from [Link]

• National Center for Biotechnology Information. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Retrieved from [Link]

• National Center for Biotechnology Information. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Retrieved from [Link]

• EUCAST. (n.d.). Clinical Breakpoint Tables. Retrieved from [Link]

• iGEM. (n.d.). General Biofilm Assay Protocol. Retrieved from [Link]

• ACS Publications. (2018). Impairing Powerhouse in Colon Cancer Cells by Hydrazide–Hydrazone-Based Small Molecule. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds. Retrieved from [Link]

• Frontiers. (2018). Combination of Virtual Screening Protocol by in Silico toward the Discovery of Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility curves of TPA in DMSO-water co-solvents of different volume.... Retrieved from [Link]

• ResearchGate. (n.d.). Lettuce seed germination inhibition assay results of (a) absolute.... Retrieved from [Link]

• EUCAST. (n.d.). EUCAST - Home. Retrieved from [Link]

• bioRxiv. (2017). An Improved Crystal Violet Assay for Biofilm Quantification in 96-Well Microtitre Plate. Retrieved from [Link]

• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Retrieved from [Link]

• A New Strategy for Hydrophobic Drugs Delivery Using Hydrophilic Polymer Equipped with Stacking Units. (n.d.). Retrieved from [Link]

• MDPI. (2024). Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. Retrieved from [Link]

• MDPI. (n.d.). Assessment of Various Toxicity Endpoints in Duckweed (Lemna minor) at the Physiological, Biochemical, and Molecular Levels as a Measure of Diuron Stress. Retrieved from [Link]

• EUCAST. (n.d.). European Committee on Antimicrobial Susceptibility Testing - Routine and extended internal quality control for MIC determination and disk diffusion as recommended by EUCAST. Retrieved from [Link]

• Clinical and Laboratory Standards Institute. (2008). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi; Approved Standard— Second Edition. Retrieved from [Link]

• ResearchGate. (n.d.). Computational protocol of discovering new HPPD inhibitors. Retrieved from [Link]

• CABI Digital Library. (n.d.). EFFECT OF HERBICIDES ON SEED GERMINATION AND SEEDLING GROWTH OF WEED Malachra capitata Linn. Retrieved from [Link]

• ACS Omega. (2021). Development of a Rapid In Vitro Screening Assay Using Metabolic Inhibitors to Detect Highly Selective Anticancer Agents. Retrieved from [Link]

• Frontiers. (n.d.). A review of hydrazide-hydrazone metal complexes' antitumor potential. Retrieved from [Link]

• JoVE. (2018). Assessment of in vitro Multiplication of Lemna minor in the Presence of Phenol: Plant/Bacteria System for Potential Bioremediation – Part I. Retrieved from [Link]

• Emulatebio. (n.d.). Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Retrieved from [Link]

• EUCAST. (n.d.). Guidance Documents. Retrieved from [Link]

• National Center for Biotechnology Information. (2011). Microtiter Dish Biofilm Formation Assay. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors. Retrieved from [Link]

• National Center for Biotechnology Information. (2016). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Retrieved from [Link]

• gChem Global. (n.d.). DMSO Physical Properties. Retrieved from [Link]

• ResearchGate. (n.d.). Assessment of in vitro Multiplication of Lemna minor in the Presence of Phenol: Plant/Bacteria System for Potential Bioremediation – Part I. Retrieved from [Link]

• iris univpm. (2023). Standardization of an In Vitro Seed Germination Protocol Compared to Acid Scarification and Cold Stratification Methods for Diff. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). Cancer Cell Lines Are Useful Model Systems for Medical Research. Retrieved from [Link]

• ResearchGate. (n.d.). EUCAST expert rules in antimicrobial susceptibility testing. Retrieved from [Link]

• bioRxiv. (n.d.). An Improved Crystal Violet Assay for Biofilm Quantification in 96-Well Microtitre Plate. Retrieved from [Link]

• Journal of Clinical Microbiology. (n.d.). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Retrieved from [Link]

• PRACTICE PROCEDURES FOR MAKING STOCK SOLUTION (4 VERSION STOCK SOLUTION). (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). The screening workflow that was applied to discern novel HPPD inhibitors. Retrieved from [Link]

• ANSI Webstore. (n.d.). Reference Method for Broth Dilution Antifungal Susceptibility Testing of Filamentous Fungi. Retrieved from [Link]

• ResearchGate. (n.d.). Guide for Selection of Relevant Cell Lines During the Evaluation of New Anti-Cancer Compounds. Retrieved from [Link]

• Gaylord Chemical. (n.d.). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved from [Link]

• PhytoTech Labs. (n.d.). Preparing Stock Solutions. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Relative sensitivity of duckweed Lemna minor and six algae to seven herbicides. Retrieved from [Link]

• ResearchGate. (n.d.). Quality Control and Reference Guidelines for CLSI Broth Microdilution Susceptibility Method (M38-A Document) for Amphotericin B, Itraconazole, Posaconazole, and Voriconazole. Retrieved from [Link]

• nanoGe. (2023). NIPHO23 - 4-tert-butylpyridine for DMSO-free Tin Perovskite. Retrieved from [Link]

Sources

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. emulatebio.com [emulatebio.com]
• 3. phytotechlab.com [phytotechlab.com]
• 4. EUCAST: Clinical Breakpoint Tables [eucast.org]
• 5. Quality Control and Reference Guidelines for CLSI Broth Microdilution Method (M38-A Document) for Susceptibility Testing of Anidulafungin against Molds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. static.igem.org [static.igem.org]
• 7. Crystal violet staining protocol | Abcam [abcam.com]
• 8. Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. rsc.org [rsc.org]
• 11. Cell Culture Based in vitro Test Systems for Anticancer Drug Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cancer Cell Lines Are Useful Model Systems for Medical Research - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Novel bacterial bioassay for a high-throughput screening of 4-hydroxyphenylpyruvate dioxygenase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Frontiers | Combination of Virtual Screening Protocol by in Silico toward the Discovery of Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors [frontiersin.org]
• 17. researchgate.net [researchgate.net]
• 18. In Vitro Assays | Herbicide Discovery and Screening - passel [passel2.unl.edu]
• 19. mdpi.com [mdpi.com]
• 20. mdpi.com [mdpi.com]
• 21. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Acetohydrazide

Welcome to the comprehensive technical support guide for the synthesis of acetohydrazides. This resource is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to navigate the common challenges encountered during this crucial chemical transformation. Our focus is to move beyond simple procedural steps, offering a deep dive into the causality of side reactions and providing robust, field-proven strategies to ensure the integrity and purity of your synthesis.

Introduction to Acetohydrazide Synthesis

Acetohydrazide and its derivatives are pivotal building blocks in medicinal chemistry and organic synthesis, notably in the development of pharmaceuticals. The most common and direct method for their preparation is the hydrazinolysis of an ester, typically an ethyl or methyl acetate, with hydrazine hydrate. While seemingly straightforward, this nucleophilic acyl substitution is often accompanied by a variety of side reactions that can significantly impact yield and purity. Understanding and controlling these competing pathways is paramount for a successful and reproducible synthesis.

This guide will dissect the primary synthesis pathway and then delve into the troubleshooting of the most frequently encountered side reactions, providing you with the expert insights needed to optimize your experimental outcomes.

Primary Synthesis Pathway: Hydrazinolysis of an Ester

The desired transformation involves the nucleophilic attack of hydrazine on the electrophilic carbonyl carbon of an ester, leading to the formation of the acetohydrazide and an alcohol byproduct.

Caption: General workflow for the synthesis of acetohydrazide via hydrazinolysis of an ester.

Troubleshooting Guide & FAQs

This section is structured to address specific problems you may encounter during the synthesis of acetohydrazide. Each question is followed by a detailed explanation of the underlying chemistry and actionable solutions.

Issue 1: Low Yield and Presence of a Higher Molecular Weight Impurity

Question: My reaction has a low yield of the desired acetohydrazide, and I observe a significant amount of a less polar, higher molecular weight byproduct on my TLC plate. What is this impurity and how can I prevent its formation?

Answer:

This is a classic case of 1,2-diacylhydrazine formation , one of the most common side reactions in acetohydrazide synthesis.

The Culprit: Over-acylation

The 1,2-diacylhydrazine (specifically, 1,2-diacetylhydrazine in the case of acetic acid derivatives) is formed when the initially produced acetohydrazide acts as a nucleophile and attacks a second molecule of the starting ester. This over-acylation is particularly problematic when there is a localized high concentration of the ester or when the reaction temperature is too high.

Causality and Mechanism:

The nitrogen atom of the -NH- group in the newly formed acetohydrazide remains nucleophilic and can compete with hydrazine for the ester. This side reaction is kinetically favored at higher temperatures.

Caption: Formation of the 1,2-diacylhydrazine side product.

Troubleshooting and Prevention:

• Stoichiometry Control: The most effective way to minimize this side reaction is to use a slight excess of hydrazine hydrate (typically 1.2 to 1.5 equivalents). This ensures that the ester is more likely to encounter a molecule of hydrazine rather than the product acetohydrazide.

• Temperature Management: Maintain a moderate reaction temperature. While heating is necessary to drive the reaction, excessive temperatures will accelerate the rate of over-acylation. Refluxing in ethanol is a common practice, and maintaining a steady, gentle reflux is key.

• Controlled Addition: For larger-scale reactions, consider the slow, dropwise addition of the ester to the hydrazine hydrate solution. This maintains a high concentration of hydrazine relative to the ester throughout the reaction, suppressing the formation of the diacylhydrazine.[1]

Identification of 1,2-Diacetylhydrazine:

• TLC Analysis: 1,2-Diacetylhydrazine is significantly less polar than acetohydrazide. On a silica gel TLC plate, it will have a higher Rf value.

• Spectroscopic Analysis:

  • ¹H NMR: Expect a single peak for the methyl protons and a broad singlet for the two N-H protons. The chemical shift of the methyl protons will differ from that of acetohydrazide.

  • IR Spectroscopy: Look for the characteristic amide C=O stretch (around 1640-1680 cm⁻¹) and N-H stretching bands.

Compound	Key ¹H NMR Signals (DMSO-d₆)	Key ¹³C NMR Signals (DMSO-d₆)	Key IR Bands (cm⁻¹)
Acetohydrazide	~1.7 ppm (s, 3H, CH₃), ~4.1 ppm (br s, 2H, NH₂), ~8.9 ppm (br s, 1H, NH)	~20 ppm (CH₃), ~169 ppm (C=O)	~3300, 3200 (N-H), ~1640 (C=O)
1,2-Diacetylhydrazine	~1.9 ppm (s, 6H, 2xCH₃), ~9.5 ppm (br s, 2H, 2xNH)	~21 ppm (CH₃), ~170 ppm (C=O)	~3250 (N-H), ~1650 (C=O)

Issue 2: Presence of an Impurity with a Similar Polarity to the Starting Material

Question: My TLC plate shows a spot that runs close to my starting ester, and it develops a color with 2,4-dinitrophenylhydrazine (DNPH) stain. What is this impurity?

Answer:

You are likely observing the formation of an azine .

The Culprit: Carbonyl Impurities

Azines are formed from the reaction of two molecules of a carbonyl compound (aldehyde or ketone) with one molecule of hydrazine.[2] This side reaction is a strong indicator that your starting materials or solvent are contaminated with aldehydes or ketones.

Causality and Mechanism:

The reaction proceeds through the initial formation of a hydrazone, which then reacts with a second molecule of the carbonyl compound to form the symmetrical azine.[3]

Caption: Formation of an azine from carbonyl impurities and hydrazine.

Troubleshooting and Prevention:

• Purity of Starting Materials: Ensure the purity of your starting ester and solvent. For example, some grades of ethanol can contain acetaldehyde as an impurity. Use freshly distilled solvents and high-purity reagents.

• Reaction Setup: Avoid using solvents that can be oxidized to aldehydes or ketones under the reaction conditions.

• Workup: Azines are generally non-polar and can often be removed during purification by column chromatography or recrystallization.

Identification of Azines:

• TLC Analysis: Azines are typically non-polar and will have high Rf values. They are often colored, especially if derived from aromatic aldehydes. They will give a positive test (a colored spot) with a DNPH stain.[4]

Issue 3: Low Product Recovery and an "Oily" Product That Won't Crystallize

Question: After removing the solvent, I'm left with an oily residue that is difficult to crystallize. My yield is also lower than expected. What could be the cause?

Answer:

This issue can stem from several factors, including hydrolysis of the product or starting material, and the presence of excess unreacted starting materials.

The Culprits: Water and Unreacted Reagents

• Hydrolysis: Hydrazides can be susceptible to hydrolysis back to the corresponding carboxylic acid and hydrazine, especially in the presence of acid or base and water at elevated temperatures. Similarly, the starting ester can hydrolyze to a carboxylic acid.

• Excess Reagents: The presence of excess, highly polar hydrazine hydrate can interfere with crystallization, sometimes leading to the product "oiling out".[1]

Troubleshooting and Prevention:

• Control of Water Content: While hydrazine hydrate is used, it's important to avoid introducing additional water into the reaction. Use dry solvents if the reaction is sensitive.

• pH Control: The reaction is typically run under neutral or slightly basic conditions. Avoid strongly acidic or basic conditions during workup if hydrolysis is a concern.

• Effective Removal of Excess Hydrazine: During the workup, excess hydrazine hydrate can be removed by washing the organic layer with brine. However, due to its polarity, it may not be completely removed. Co-evaporation with a high-boiling point solvent like toluene can sometimes help.

• Purification Strategy:

  • Recrystallization: For "oiling out" issues, try dissolving the crude product in a minimal amount of a hot solvent (e.g., ethanol, isopropanol) and allowing it to cool slowly. Seeding with a small crystal of pure product can induce crystallization. If a single solvent fails, a two-solvent system (e.g., ethanol/ether or ethanol/hexane) may be effective.[1][2][5]

  • Column Chromatography: If recrystallization is challenging, silica gel chromatography can be used to separate the more polar acetohydrazide from less polar impurities.

Issue 4: Reaction Turns Dark or Shows Signs of Decomposition

Question: During heating, my reaction mixture turned dark brown, and I'm getting a complex mixture of products. What is happening?

Answer:

This is likely due to thermal decomposition .

The Culprit: Excessive Heat

Both hydrazine and acetohydrazide can undergo thermal decomposition at elevated temperatures.[6] This is especially a concern if the reaction is heated too strongly or for an extended period. The decomposition of hydrazine can be catalyzed by certain metals.[6]

Troubleshooting and Prevention:

• Precise Temperature Control: Use a temperature-controlled heating mantle and monitor the internal reaction temperature. Avoid aggressive heating.

• Reaction Time: Monitor the reaction progress by TLC and stop the reaction once the starting ester is consumed. Prolonged heating will only increase the likelihood of decomposition.

• Inert Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent oxidative decomposition, which can also lead to colored impurities.

Experimental Protocols

Protocol 1: Synthesis of Acetohydrazide from Ethyl Acetate

This protocol is a general guideline and may need to be optimized for specific substrates.

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add hydrazine hydrate (1.2-1.5 equivalents) and ethanol as the solvent.

• Reaction: Begin stirring and add the ethyl acetate (1 equivalent) to the flask.

• Heating: Gently heat the reaction mixture to reflux and maintain for 2-4 hours.

• Monitoring: Monitor the progress of the reaction by TLC (e.g., using a 10% methanol in dichloromethane mobile phase). Visualize the spots using a potassium permanganate stain or by charring with p-anisaldehyde. The product, acetohydrazide, will be more polar (lower Rf) than the starting ethyl acetate.

• Workup: Once the reaction is complete, allow the mixture to cool to room temperature. Remove the solvent under reduced pressure.

• Purification: Purify the crude product by recrystallization from a suitable solvent, such as ethanol or isopropanol.[1]

Protocol 2: TLC Visualization of Hydrazides

• Stain Preparation (Potassium Permanganate): Dissolve 1.5 g of KMnO₄, 10 g of K₂CO₃, and 1.25 mL of 10% NaOH in 200 mL of water.

• Procedure: After developing the TLC plate, dry it completely. Dip the plate into the permanganate solution.

• Observation: Compounds that can be oxidized (including hydrazides) will appear as yellow-brown spots against a purple background.[7]

References

• An overview of the synthesis of acyl hydrazides from aldehydes and reactions of the products thereof. (URL not available)
• Kinetics of catalyzed hydrolysis of hydrazine hydrate by acetone azine. (URL not available)
• Technical Support Center: Synthesis and Purification of 2-(Piperidin-1-yl)acetohydrazide. Benchchem. (URL not available)

• Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field. PubMed. ([Link])

• TLC Visualization Reagents. EPFL. ([Link])

• 19.9: Nucleophilic Addition of Hydrazine - The Wolff-Kishner Reaction. (URL not available)
• Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. RSC Publishing. (URL not available)
• Evaluation of Thermal Decomposition Behavior of Carbohydrazide and Its Suppression Effect on Carbon Steel Corrosion. (URL not available)

• Structure, synthesis and application of azines: A Historical Perspective. The Royal Society of Chemistry. ([Link])

• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. (URL not available)

• Synthesis, Characterization, and Biologic Activity of New Acyl Hydrazides and 1,3,4-Oxadiazole Derivatives. PMC - NIH. ([Link])

• Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. ([Link])

• Kinetics of Hydrolysis of Acetic Anhydride by In-Situ FTIR Spectroscopy: An Experiment for the Undergraduate Labor
• Simple and Convenient Protocol for Staining of Organic Azides on TLC Plates by Ninhydrin. A New Application of an Old Reagent. (URL not available)

• Synthesis of Hydrazine Derivatives (Hydrazides). Organic Chemistry Portal. ([Link])

• Thin Layer Chrom

• 21.6. Wolff-Kishner reduction | Organic Chemistry II. Lumen Learning. ([Link])

• Ab initio kinetic study of decomposition reactions of the unsym-dimethylhydrazine radical HNN(CH3)2. Maximum Academic Press. ([Link])

• Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetyl

• Synthesis of Acyl Hydrazides and Hydrazones from Activated Amides. R Discovery. ([Link])

• ChemInform Abstract: Synthesis of Azines in Solid State: Reactivity of Solid Hydrazine with Aldehydes and Ketones. (URL not available)

• 2.3F: Visualizing TLC Plates. Chemistry LibreTexts. ([Link])

• Reaction mechanism for the conversion of acyl hydrazide to acyl azide. ([Link])

• Near-Quantitative Formation of Imines in Water with Allosteric Control. American Chemical Society. ([Link])

• Hard to swallow dry: kinetics and mechanism of the anhydrous thermal decomposition of acetylsalicylic acid. PubMed. ([Link])

• A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. MDPI. ([Link])

• Treatment of a ketone or aldehyde with hydrazine, H2NNH2, yields an azine, R2C=N-N=CR2. Show how the reaction occurs. | Homework.Study.com. ([Link])

• Basic 1H- and 13C-NMR Spectroscopy. (URL not available)

• Thermal Degradation Mechanism and Decomposition Kinetic Studies of Poly(Lactic Acid) and Its Copolymers with Poly(Hexylene Succinate). MDPI. ([Link])

• Supporting Information for. The Royal Society of Chemistry. ([Link])

• SYNTHESIS OF AZINE. Sathyabama. ([Link])

• Mass spec, IR, 1H & 13C NMR spectra analysis to determine structure of a molecule. ([Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. homework.study.com [homework.study.com]
• 4. scs.illinois.edu [scs.illinois.edu]
• 5. mt.com [mt.com]
• 6. Thermal decomposition of hydrazines from reactive dynamics using the ReaxFF reactive force field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability and Storage of 2-(4-Tert-butylphenoxy)acetohydrazide

Welcome to the technical support center for 2-(4-tert-butylphenoxy)acetohydrazide. This guide is designed for researchers, scientists, and drug development professionals to ensure the stability and integrity of this compound throughout its storage and handling. As a Senior Application Scientist, my goal is to provide you with not just procedures, but a deep understanding of the causality behind these recommendations, grounded in scientific principles.

Chemical Profile and Inherent Instabilities

2-(4-Tert-butylphenoxy)acetohydrazide is a hydrazide derivative with a molecular structure that includes a tert-butylphenoxy group linked to an acetohydrazide moiety. Understanding its structure is key to predicting its stability.

• Hydrazide Group (-CONHNH₂): This functional group is susceptible to both hydrolysis and oxidation. The lone pair of electrons on the terminal nitrogen atom makes it a nucleophile and prone to reactions with electrophiles and oxidizing agents.

• Ether Linkage (-O-): Generally stable, but can be cleaved under harsh acidic conditions.

• Tert-butyl Group (-C(CH₃)₃): This bulky group provides steric hindrance, which can offer some protection to the adjacent phenoxy ring from certain reactions. It also enhances the lipophilicity of the molecule.

• Aromatic Ring: The phenoxy group can be susceptible to electrophilic substitution and oxidation, although the tert-butyl group can influence the position of these reactions.

Based on these structural features, the primary degradation pathways to be concerned about during storage are hydrolysis and oxidation .

Troubleshooting Guide: Common Observations and Solutions

This section addresses specific issues you might encounter during the storage and handling of 2-(4-tert-butylphenoxy)acetohydrazide.

Observation	Potential Cause(s)	Recommended Action(s)
Change in physical appearance (e.g., color change from white to yellow/brown, clumping)	Oxidation of the hydrazide or phenoxy moiety.	1. Immediately transfer the compound to a fresh, inert gas-purged container. 2. Store in a desiccator at the recommended low temperature. 3. Consider re-purification if the discoloration is significant.
Decreased purity over time as determined by analytical methods (e.g., HPLC, NMR)	Hydrolysis or oxidation.	1. Review storage conditions. Ensure the container is tightly sealed and stored in a dry, inert atmosphere. 2. Check for potential contaminants in the storage container or handling equipment.
Inconsistent results in biological assays	Degradation of the compound leading to lower effective concentration or formation of interfering byproducts.	1. Perform a purity check of the stored compound before use. 2. Prepare fresh solutions for each experiment from a properly stored stock.
Poor solubility compared to initial use	Formation of less soluble degradation products or polymerization.	1. Attempt to dissolve a small sample in a range of solvents to assess solubility changes. 2. If solubility has significantly decreased, the compound may be too degraded for reliable use.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 2-(4-tert-butylphenoxy)acetohydrazide?

A1: To minimize degradation, 2-(4-tert-butylphenoxy)acetohydrazide should be stored under the following conditions:

• Temperature: 2-8°C is recommended for short-to-medium term storage. For long-term storage, -20°C is preferable. Avoid repeated freeze-thaw cycles.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation. This is crucial.

• Light: Protect from light by using an amber vial or by storing the container in a dark place.

• Moisture: Store in a tightly sealed container within a desiccator to protect from moisture, which can lead to hydrolysis.

Q2: How can I tell if my sample of 2-(4-tert-butylphenoxy)acetohydrazide has degraded?

A2: Visual inspection can be the first indicator; any change from a white, crystalline solid to a discolored or clumpy powder suggests potential degradation. However, the most reliable method is to perform an analytical purity check using a stability-indicating method like High-Performance Liquid Chromatography (HPLC). A decrease in the main peak area and the appearance of new peaks are clear signs of degradation.

Q3: What are the primary degradation products I should look for?

A3: The two main degradation pathways are hydrolysis and oxidation.

• Hydrolysis: The hydrazide bond can be cleaved by water to form 4-tert-butylphenoxyacetic acid and hydrazine.

• Oxidation: The hydrazide can be oxidized to a variety of products, including the corresponding carboxylic acid and nitrogen gas. The phenoxy moiety could also be oxidized, especially in the presence of metal ions.

Q4: What type of container should I use for storage?

A4: Use a tightly sealed, amber glass vial with a PTFE-lined cap. Glass is preferred over plastic as it is less permeable to gases and there is a lower risk of leaching of plasticizers. The amber color protects the compound from light.

Q5: Is it necessary to handle 2-(4-tert-butylphenoxy)acetohydrazide in a glove box?

A5: While not always strictly necessary for brief handling, it is highly recommended to handle the compound in an inert atmosphere, such as in a glove box or under a stream of argon or nitrogen. This minimizes exposure to atmospheric oxygen and moisture. At a minimum, handle the compound quickly and reseal the container promptly.

Experimental Protocols

Protocol for Forced Degradation Study

A forced degradation study can help identify potential degradation products and establish the stability-indicating nature of your analytical method.

Objective: To intentionally degrade 2-(4-tert-butylphenoxy)acetohydrazide under various stress conditions.

Materials:

• 2-(4-tert-butylphenoxy)acetohydrazide

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• Heating block or water bath

• UV lamp (254 nm and 365 nm)

Procedure:

• Acid Hydrolysis: Dissolve a known amount of the compound in a small amount of methanol and dilute with 0.1 M HCl. Heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve a known amount of the compound in a small amount of methanol and dilute with 0.1 M NaOH. Heat at 60°C for 24 hours.

• Oxidative Degradation: Dissolve a known amount of the compound in methanol and add 3% H₂O₂. Keep at room temperature for 24 hours.

• Thermal Degradation: Place the solid compound in an oven at 105°C for 24 hours.

• Photodegradation: Expose the solid compound and a solution of the compound to UV light (254 nm and 365 nm) for 24 hours.

• Analysis: After the specified time, neutralize the acidic and basic solutions. Dilute all samples to a suitable concentration and analyze by a suitable stability-indicating HPLC method.

Example Stability-Indicating HPLC Method

Objective: To separate the parent compound from its potential degradation products.

Parameter	Condition
Column	C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	0-5 min: 30% B; 5-25 min: 30-80% B; 25-30 min: 80% B; 30-31 min: 80-30% B; 31-35 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	220 nm and 275 nm
Injection Volume	10 µL

Visualizing Degradation and Workflows

Potential Degradation Pathways

Caption: Potential degradation pathways of 2-(4-tert-butylphenoxy)acetohydrazide.

Recommended Storage and Handling Workflow

Caption: Recommended workflow for storage and handling.

References

• PubChem. (n.d.). 2-((4-Tert-butylphenoxy)acetyl)-N-phenylhydrazinecarbothioamide. National Center for Biotechnology Information.
• PubChem. (n.d.). 2-(4-tert-Butylphenoxy)ethanol. National Center for Biotechnology Information.
• ChemNet. (n.d.). 2-(4-tert-butylphenoxy)acetohydrazide.
• Hit2Lead. (n.d.). BB-3015222.
• Angene Chemical. (2024). Safety Data Sheet: 2-(4-(tert-Butyl)phenoxy)acetohydrazide.
• Wikipedia. (2023). 2,4,6-Tri-tert-butylphenol.
• Arxada. (n.d.). Anhydrous Hydrazine AH.
• NIH. (n.d.). Forced Degradation Studies.
• NIH. (n.d.). Analytical Methods for Hydrazines.
• Reddit. (n.d.). Advice on storing/handling hydrazine.

Technical Support Center: Enhancing Reproducibility in Acetohydrazide-Based Biological Assays

Welcome to the technical support center for acetohydrazide-based biological assays. This guide is designed for researchers, scientists, and drug development professionals who utilize acetohydrazide chemistry for bioconjugation, such as glycoprotein labeling or immobilizing molecules. Poor reproducibility is a significant challenge in these sensitive assays, leading to wasted resources and questionable data. This document provides in-depth, field-proven insights to help you troubleshoot and overcome these common hurdles, ensuring the robustness and reliability of your experimental results.

Part 1: Frequently Asked Questions (FAQs)

This section addresses fundamental questions about the use of acetohydrazides, providing the foundational knowledge needed for successful experimentation.

Q1: What are acetohydrazides and what is their primary application in biological assays?

Acetohydrazides are a class of organic compounds characterized by a hydrazide functional group attached to an acetyl group.[1][2] In biological assays, their utility stems from the reactivity of the terminal hydrazide group (-NH-NH2) with carbonyl groups (aldehydes and ketones) to form a stable hydrazone bond.[3][4] This reaction, a form of Schiff base formation, is particularly useful for labeling and conjugating biomolecules.[3] A common application is the labeling of glycoproteins, where the sugar moieties (glycans) are first oxidized with a reagent like sodium periodate to generate aldehyde groups, which then serve as reaction sites for the acetohydrazide-functionalized probe (e.g., biotin acetohydrazide or a fluorescent acetohydrazide).[5][6]

Q2: What are the most common sources of poor reproducibility in assays involving acetohydrazides?

Poor reproducibility in these assays often stems from a few key areas, much like those seen in sensitive immunoassays like ELISA.[7] The most common culprits include:

• Inconsistent Reagent Preparation and Handling: Variability in the concentration or quality of the acetohydrazide, the biomolecule, or the oxidizing agent can lead to significant differences between experiments.[8]

• Suboptimal Reaction Conditions: The efficiency of hydrazone bond formation is highly sensitive to pH, temperature, and incubation time. Even minor deviations can impact results.

• Inefficient Washing and Quenching: Failure to remove unreacted acetohydrazide or byproducts can lead to high background signals and inconsistent results.[7]

• Degradation of Reagents: Acetohydrazides can be susceptible to degradation if not stored properly, leading to a loss of reactivity.

Q3: How should acetohydrazide reagents be properly stored and handled?

Proper storage is critical for maintaining the reactivity of acetohydrazide reagents. As a general rule, solid acetohydrazide compounds should be stored in a cool, dry, and well-ventilated place, tightly sealed to protect from moisture, as they can be hygroscopic.[9] For long-term storage, keeping them desiccated at 2-8°C is recommended.[5]

Once dissolved, typically in an organic solvent like dimethyl sulfoxide (DMSO), it is best to prepare single-use aliquots to avoid repeated freeze-thaw cycles and store them frozen at -20°C or below.[5][10] Always bring aliquots to room temperature before opening to prevent condensation from introducing moisture.

Q4: What are the essential quality control (QC) steps to perform before beginning an experiment?

Before committing to a large-scale experiment, implementing a few QC steps can save considerable time and resources:

• Visual Inspection: Check the solid acetohydrazide for any change in color or appearance, which could indicate degradation.

• Solubility Check: Ensure the reagent dissolves completely in the recommended solvent (e.g., DMSO) at the desired concentration. Any precipitation could indicate a problem with the reagent or the solvent.

• Small-Scale Pilot Experiment: Before labeling your precious sample, perform a small-scale test reaction with a non-critical control glycoprotein to ensure the acetohydrazide is reactive and the labeling procedure is working as expected.

Q5: How does the choice of buffer impact the efficiency of acetohydrazide labeling?

The buffer composition, particularly its pH, is a critical parameter. The reaction between a hydrazide and an aldehyde to form a hydrazone is most efficient in a slightly acidic environment, typically between pH 4.5 and 6.0.[11] This is because the reaction mechanism requires protonation of the carbonyl oxygen, which is favored at a lower pH. However, at a very low pH, the nucleophilicity of the hydrazide can be reduced, thus slowing the reaction.

It is also crucial to avoid buffers containing primary amines, such as Tris, as these can compete with the hydrazide for reaction with the aldehyde groups, thereby reducing the labeling efficiency.[12] Buffers like sodium acetate or MES are common choices for this reaction.[5][10]

Part 2: Troubleshooting Guide

This section provides a systematic approach to diagnosing and solving common problems encountered during acetohydrazide-based assays.

Problem 1: High Background Signal or Non-Specific Binding

A high background can obscure your specific signal, leading to a poor signal-to-noise ratio and unreliable quantification.

Potential Cause	Rationale	Recommended Solution
A. Inefficient Washing	Residual, unreacted acetohydrazide probe remains in the well or on the substrate, contributing to the background signal.	Increase the number and duration of wash steps after the labeling reaction. Consider adding a mild detergent like Tween-20 to the wash buffer to improve the removal of non-specifically bound reagents.
B. Acetohydrazide Concentration Too High	An excessive concentration of the acetohydrazide probe can lead to non-specific adsorption to surfaces or biomolecules.	Perform a titration experiment to determine the optimal concentration of the acetohydrazide reagent that provides a good signal without a high background. Start with the manufacturer's recommended concentration and test several dilutions below and above that.
C. Inadequate Blocking	If the assay is performed on a solid support (e.g., a microplate), unoccupied sites on the surface can bind the acetohydrazide probe non-specifically.	Ensure that a proper blocking step is included before the addition of the labeled biomolecule. Common blocking agents include Bovine Serum Albumin (BSA) or non-fat dry milk.

Problem 2: Low or No Signal

A weak or absent signal can be frustrating and may indicate a fundamental issue with the labeling reaction or the detection system.

Potential Cause	Rationale	Recommended Solution
A. Inefficient Aldehyde Generation	The initial oxidation step to create aldehyde groups on the biomolecule may have been incomplete.	Verify the concentration and activity of your oxidizing agent (e.g., sodium periodate). Ensure the oxidation reaction is carried out for the recommended time and at the correct temperature. Prepare the oxidizing agent fresh before each experiment.[5][6]
B. Suboptimal Reaction pH	The pH of the reaction buffer was outside the optimal range for hydrazone formation (typically pH 4.5-6.0).	Prepare fresh reaction buffer and verify its pH before use. Use a buffer system that is effective in the desired pH range, such as sodium acetate or MES.[10][11]
C. Degraded Acetohydrazide Reagent	The acetohydrazide has lost its reactivity due to improper storage or handling.	Use a fresh aliquot of the acetohydrazide reagent. If the problem persists, consider purchasing a new batch of the reagent. Perform the small-scale pilot experiment described in the FAQs to test the reactivity of your current stock.
D. Presence of Competing Amines	The reaction buffer or sample contains primary amines (e.g., Tris buffer) that compete with the hydrazide.	Ensure all buffers and solutions used during the labeling step are free of primary amines.[12]

Problem 3: Inconsistent Results Between Experiments (Poor Reproducibility)

This is one of the most challenging issues, as it can be caused by subtle variations in the experimental procedure.

Potential Cause	Rationale	Recommended Solution
A. Variability in Incubation Times and Temperatures	Even small differences in incubation times or temperatures can affect the extent of the reaction, leading to variability between assays.[7]	Use a calibrated incubator and a precise timer for all reaction steps. Ensure that all samples and plates are incubated for the exact same duration. If performing the assay on multiple plates, time each plate individually.[7]
B. Inconsistent Pipetting	Inaccurate or inconsistent pipetting of reagents can lead to significant well-to-well and plate-to-plate variability.[7]	Ensure that all pipettes are properly calibrated. Use fresh pipette tips for each reagent and sample. When adding reagents to a multi-well plate, use a multichannel pipette to minimize timing differences between wells.[7]
C. Reagents Not at Room Temperature	Adding cold reagents to a reaction can slow down the reaction rate and introduce variability.	Allow all reagents and samples to come to room temperature before use, unless the protocol specifically requires them to be cold.
D. Inconsistent Reagent Preparation	Preparing reagents fresh for each experiment without a standardized protocol can introduce variability.	Prepare larger batches of buffers and other common reagents to be used across multiple experiments. For critical reagents like the acetohydrazide solution, prepare aliquots from a single stock to ensure consistency.

Part 3: Key Experimental Protocols

Following standardized protocols is essential for achieving reproducible results. The following are detailed, step-by-step methods for common procedures involving acetohydrazides.

Protocol 1: General Procedure for Labeling Glycoproteins with Biotin Acetohydrazide

This protocol provides a framework for labeling glycoproteins. Optimal conditions may vary depending on the specific glycoprotein and should be determined empirically.

Principle: This protocol involves two main steps: the oxidation of cis-diol sugar groups on the glycoprotein to aldehydes using sodium periodate, followed by the reaction of these aldehydes with biotin acetohydrazide to form a stable biotin-hydrazone conjugate.

Materials:

• Glycoprotein of interest

• Sodium Acetate Buffer (100 mM, pH 5.5)

• Sodium meta-Periodate (NaIO4)

• Biotin Acetohydrazide

• Dimethyl sulfoxide (DMSO)

• Desalting column (e.g., Sephadex G-25)

Procedure:

• Preparation of Glycoprotein: Dissolve the glycoprotein in Sodium Acetate Buffer to a final concentration of 1-5 mg/mL.[12] Keep the solution on ice.

• Preparation of Oxidizing Agent: Immediately before use, prepare a 20 mM solution of sodium meta-periodate in cold Sodium Acetate Buffer.[11] Protect this solution from light.

• Oxidation of Glycoprotein: Add an equal volume of the 20 mM sodium periodate solution to the glycoprotein solution.[11] Incubate for 30 minutes on ice in the dark.[12]

• Removal of Excess Periodate: Remove the unreacted sodium periodate using a desalting column equilibrated with Sodium Acetate Buffer (pH 5.5).[5][6]

• Preparation of Biotin Acetohydrazide: Prepare a 25-50 mM stock solution of Biotin Acetohydrazide in DMSO.[12]

• Labeling Reaction: Add the Biotin Acetohydrazide solution to the oxidized glycoprotein to achieve a final concentration of 5-10 mM.[12]

• Incubation: Incubate the reaction mixture for 2 hours at room temperature.[12]

• Purification of Labeled Glycoprotein: Remove the unreacted Biotin Acetohydrazide by dialysis or using a desalting column equilibrated with a suitable storage buffer (e.g., PBS, pH 7.4).[5][6]

Protocol 2: Quality Control of Acetohydrazide Reagents

Principle: This protocol uses a simple, colorimetric assay to confirm the reactivity of the acetohydrazide reagent with an aldehyde-containing substrate.

Materials:

• Acetohydrazide reagent to be tested

• p-Nitrobenzaldehyde

• Ethanol

• Spectrophotometer

Procedure:

• Prepare a 10 mM solution of the acetohydrazide reagent in ethanol.

• Prepare a 10 mM solution of p-nitrobenzaldehyde in ethanol.

• In a cuvette, mix 100 µL of the acetohydrazide solution with 100 µL of the p-nitrobenzaldehyde solution and 800 µL of ethanol.

• As a negative control, prepare a similar mixture but replace the acetohydrazide solution with 100 µL of pure ethanol.

• Monitor the change in absorbance at a wavelength characteristic of the resulting hydrazone (this will depend on the specific acetohydrazide; for a simple acetohydrazide, this may be in the UV range). A significant increase in absorbance in the test sample compared to the control indicates a reactive acetohydrazide.

Part 4: Visual Aids and Diagrams

Visual representations of complex processes can greatly aid in understanding and troubleshooting.

Caption: Mechanism of hydrazone bond formation.

Caption: A logical workflow for troubleshooting high background signal.

Part 5: References

• Sino Biological. (n.d.). ELISA Troubleshooting: Poor Reproducibility. Retrieved from [Link]

• Sino Biological. (n.d.). ELISA Troubleshooting (Poor Reproducibility). Retrieved from [Link]

• ZefSci. (2025, May 6). LCMS Troubleshooting: 14 Best Practices for Laboratories. Retrieved from [Link]

• Shimadzu Scientific Instruments. (2022, May 5). How To Troubleshoot for Poor Reproducibility in a Shimadzu TOC-L Instrument [Video]. YouTube. Retrieved from [Link]

• Sticha, K. F., et al. (2006). Hydrazone and Hydrazide-Containing N-Substituted Glycines as Peptoid Surrogates for Expedited Library Synthesis: Application to the Preparation of Tsg101-Directed HIV-1 Budding Antagonists. NIH Public Access. Retrieved from [Link]

• Loba Chemie. (2022, September 26). ACETHYDRAZIDE FOR SYNTHESIS Safety Data Sheet. Retrieved from [Link]

• Rashidian, M., et al. (2013). A highly efficient catalyst for oxime ligation and hydrazone-oxime exchange suitable for bioconjugation. PubMed. Retrieved from [Link]

• Gholamzadeh, M., et al. (2025, April 28). Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. NIH Public Access. Retrieved from [Link]

• da Silva, W. R., et al. (2022). Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. MDPI. Retrieved from [Link]

• Lehmkühler, F., et al. (2012). Optimizing the signal-to-noise ratio for X-ray photon correlation spectroscopy. PubMed. Retrieved from [Link]

• Ashenhurst, J. (2017, August 18). Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Master Organic Chemistry. Retrieved from [Link]

• Interchim. (n.d.). Hydrazide-Biotin. Retrieved from [Link]

• Heinze, T., et al. (2024, March 15). Polysaccharide Aldehydes and Ketones: Synthesis and Reactivity. Biomacromolecules. Retrieved from [Link]

Sources

• 1. CAS 1068-57-1: Acetohydrazide | CymitQuimica [cymitquimica.com]
• 2. mdpi.com [mdpi.com]
• 3. The reactivity of Acethydrazide_Chemicalbook [chemicalbook.com]
• 4. Reagents for Modifying Aldehydes and Ketones—Section 3.3 | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. vectorlabs.com [vectorlabs.com]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. sinobiological.com [sinobiological.com]
• 8. ELISA Troubleshooting (Poor Reproducibility) [elisa-antibody.com]
• 9. assets.thermofisher.com [assets.thermofisher.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]
• 11. interchim.fr [interchim.fr]
• 12. proteochem.com [proteochem.com]

Technical Support Center: Enhancing the Stability of 2-(4-Tert-butylphenoxy)acetohydrazide Solutions

Welcome to the technical support center for 2-(4-tert-butylphenoxy)acetohydrazide. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on maintaining the stability of 2-(4-tert-butylphenoxy)acetohydrazide solutions during experimental workflows. Here, you will find in-depth troubleshooting advice and frequently asked questions to ensure the integrity and reliability of your results.

Troubleshooting Guide

This section addresses specific issues you may encounter that could indicate instability in your 2-(4-tert-butylphenoxy)acetohydrazide solutions.

Issue 1: Unexpected changes in solution appearance (e.g., color change, precipitation).

• Question: My 2-(4-tert-butylphenoxy)acetohydrazide solution has developed a yellow tint and/or a precipitate has formed. What could be the cause and how can I prevent this?

• Answer: Changes in the physical appearance of your solution are often the first indicators of chemical degradation. For a compound like 2-(4-tert-butylphenoxy)acetohydrazide, a yellowish discoloration can be indicative of oxidation. The hydrazide functional group is susceptible to oxidation, which can lead to the formation of colored byproducts.[1][2][3] Precipitation could result from the formation of insoluble degradation products or a change in the solubility of the parent compound due to shifts in pH or solvent composition. The bulky tert-butyl group on the phenoxy ring may also influence the solubility of potential degradation products.

  To mitigate this, consider the following:

  • Inert Atmosphere: Prepare and store your solutions under an inert atmosphere, such as nitrogen or argon, to minimize contact with atmospheric oxygen.

  • Antioxidants: The addition of antioxidants can be an effective strategy. Common antioxidants used in parenteral formulations include salts of sulfur dioxide like bisulfites and metabisulfites, which are preferentially oxidized.[4]

  • Solvent Selection: Ensure your chosen solvent system maintains the solubility of 2-(4-tert-butylphenoxy)acetohydrazide and its potential degradants throughout the intended storage period. Acetonitrile has been noted as an effective solvent for some hydrazide oxidation reactions, suggesting it could be a suitable solvent for stability studies.[2]

  • pH Control: Maintain a stable pH, as pH shifts can significantly impact solubility and degradation rates.

Issue 2: Inconsistent results or loss of biological activity in assays.

• Question: I'm observing a decrease in the expected biological activity of my 2-(4-tert-butylphenoxy)acetohydrazide solution over time. What is the likely cause?

• Answer: A decline in biological activity is a strong indicator of the degradation of the active pharmaceutical ingredient (API). The primary degradation pathways for hydrazides are hydrolysis and oxidation.[1][2][3][5][6]

  • Hydrolysis: The hydrazide bond can undergo hydrolysis, particularly under acidic or basic conditions, to yield 4-tert-butylphenoxyacetic acid and hydrazine.[5][6] This cleavage of the molecule would eliminate its intended biological activity. Studies on similar compounds have shown that hydrolysis is often catalyzed in acidic environments.[7][8]

  • Oxidation: As mentioned previously, the hydrazide moiety is susceptible to oxidation.[1][2][3] This can lead to the formation of various oxidation products that are unlikely to retain the biological activity of the parent compound.

  To address this, a systematic stability study is recommended to identify the primary degradation pathway and optimize the formulation.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the handling and stabilization of 2-(4-tert-butylphenoxy)acetohydrazide solutions.

1. What are the optimal pH and temperature conditions for storing 2-(4-tert-butylphenoxy)acetohydrazide solutions?

For temperature, storage at reduced temperatures (2-8 °C) is generally recommended to slow down the rates of all chemical degradation reactions. Avoid freezing unless the stability of the frozen state has been confirmed, as freeze-thaw cycles can sometimes accelerate degradation or cause precipitation.

Parameter	Recommended Condition	Rationale
pH	Near neutral (e.g., 6.0-7.5)	Minimizes acid- and base-catalyzed hydrolysis.[5][6]
Temperature	Refrigerated (2-8 °C)	Reduces the rate of chemical degradation.
Light Exposure	Protect from light	Aromatic compounds can be susceptible to photodegradation.[9]
Atmosphere	Inert (e.g., Nitrogen, Argon)	Minimizes oxidative degradation.[3]

2. Which solvents are recommended for preparing stable solutions of 2-(4-tert-butylphenoxy)acetohydrazide?

The choice of solvent will depend on the intended application. For analytical purposes, HPLC-grade acetonitrile or methanol are often suitable. For biological assays, a co-solvent system may be necessary to achieve the desired concentration while maintaining biocompatibility. Common co-solvents used in parenteral formulations include propylene glycol and polyethylene glycols (PEGs).[10][11] It is crucial to assess the stability of 2-(4-tert-butylphenoxy)acetohydrazide in the chosen solvent system.

3. How can I monitor the stability of my 2-(4-tert-butylphenoxy)acetohydrazide solution?

A stability-indicating analytical method is essential. High-Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable method for this purpose.[12] The method should be able to separate the intact 2-(4-tert-butylphenoxy)acetohydrazide from its potential degradation products.

4. What excipients can be used to enhance the stability of a parenteral formulation of 2-(4-tert-butylphenoxy)acetohydrazide?

Several classes of excipients can be considered to enhance stability:[10][13][14]

• Buffers: To maintain the optimal pH. Phosphate, citrate, and acetate buffers are commonly used.[14]

• Antioxidants: To protect against oxidative degradation. Examples include sodium metabisulfite, sodium bisulfite, and ascorbic acid.[4]

• Chelating Agents: To bind metal ions that can catalyze oxidation. Examples include edetate disodium (EDTA).

• Tonicity-adjusting agents: For parenteral formulations to ensure isotonicity. Examples include sodium chloride and dextrose.

The compatibility of any excipient with 2-(4-tert-butylphenoxy)acetohydrazide must be thoroughly evaluated.

Experimental Protocols

Protocol for a Preliminary pH-Rate Stability Study

This protocol outlines a basic experiment to determine the effect of pH on the stability of 2-(4-tert-butylphenoxy)acetohydrazide in an aqueous solution.

• Prepare Buffer Solutions: Prepare a series of buffer solutions covering a pH range of interest (e.g., pH 3, 5, 7, 9).

• Prepare Stock Solution: Prepare a concentrated stock solution of 2-(4-tert-butylphenoxy)acetohydrazide in a suitable organic solvent (e.g., acetonitrile).

• Prepare Study Samples: Dilute the stock solution with each buffer to a final concentration suitable for analysis.

• Initial Analysis (T=0): Immediately analyze each sample using a validated stability-indicating HPLC method to determine the initial concentration of 2-(4-tert-butylphenoxy)acetohydrazide.

• Incubation: Store the samples at a constant, elevated temperature (e.g., 40 °C) to accelerate degradation. Protect the samples from light.

• Time-Point Analysis: At predetermined time points (e.g., 24, 48, 72 hours), withdraw an aliquot from each sample and analyze it by HPLC.

• Data Analysis: Plot the concentration of 2-(4-tert-butylphenoxy)acetohydrazide versus time for each pH. Determine the degradation rate constant (k) for each pH from the slope of the line. A plot of log(k) versus pH will reveal the pH of maximum stability.

Visualizing Degradation Pathways

The following diagram illustrates the two primary degradation pathways for 2-(4-tert-butylphenoxy)acetohydrazide: hydrolysis and oxidation.

Caption: Primary degradation pathways of 2-(4-Tert-butylphenoxy)acetohydrazide.

References

• Hydrazine - Wikipedia. Available from: [Link]

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - MDPI. Available from: [Link]

• Synthesis of Hydrazine Derivatives (Hydrazides) - Organic Chemistry Portal. Available from: [Link]

• (PDF) Insights into the biodegradation process of 2,4,5-trichlorophenoxyacetic acid under anaerobic condition - ResearchGate. Available from: [Link]

• Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt | The Journal of Organic Chemistry - ACS Publications. Available from: [Link]

• Excipients for Parenterals. Available from: [Link]

• Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution - ResearchGate. Available from: [Link]

• Process of stabilizing hydrazine and hydrazine hydrate and mixtures of either of them with alcohols or water - Google Patents.

• Investigation of the stability of aromatic hydrazones in plasma and related biological material | Request PDF - ResearchGate. Available from: [Link]

• Supporting Information The First Crystal Structure of a Monomeric Phenoxyl Radical: 2,4,6-Tri-tert-butylphenoxyl Radical. Available from: [Link]

• A DFT Approach to the Mechanistic Study of Hydrozone Hydrolysis - ACS Publications. Available from: [Link]

• parenteral excipients - Ashland. Available from: [Link]

• Photoinduced Cleavage of N–N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light - PMC - NIH. Available from: [Link]

• Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt. Available from: [Link]

• Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution - PubMed. Available from: [Link]

• Can hydrazine be used as stabilizing agent? - ResearchGate. Available from: [Link]

• Transformation of a Hydrazone-Linked Covalent Organic Framework into a Highly Stable Hydrazide-Linked One | ACS Applied Polymer Materials - ACS Publications. Available from: [Link]

• Hydrolytic Stability of Hydrazones and Oximes - PMC - NIH. Available from: [Link]

• Development of an Extraction Method Based on a Zirconium-based Metal Organic Framework for the Detection and Determination of some Pesticid - Regular Article. Available from: [Link]

• Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt - Jefferson Digital Commons. Available from: [Link]

• The effect of pH on sonochemical degradation of hydrazine - ResearchGate. Available from: [Link]

• Excipients for Solubility Enhancement of Parenteral Formulations. Available from: [Link]

• Ethyl ester/acyl hydrazide-based aromatic sulfonamides: facile synthesis, structural characterization, electrochemical measurements and theoretical studies as effective corrosion inhibitors for mild steel in 1.0 M HCl - RSC Publishing. Available from: [Link]

• Hydrolysis mechanisms for acylhydrazines in aqueous sulfuric acid, determined using the excess acidity method. Available from: [Link]

• Hydrazide derivatives produce active oxygen species as hydrazine - PubMed. Available from: [Link]

• Design, Synthesis and Characterization of pH-Sensitive PEG-PE Conjugates for Stimuli-Sensitive Pharmaceutical Nanocarriers: The Effect of Substitutes at the Hydrazone Linkage on the pH-Stability of PEG-PE Conjugates - PMC - NIH. Available from: [Link]

• Analytical Methods - OPUS. Available from: [Link]

• Method for stabilizing hydrazine against decomposition by copper in contact therewith - Google Patents.

• (PDF) Excipient Selection In Parenteral Formulation Development - ResearchGate. Available from: [Link]

• Parenteral Added Substances - Pharmaguideline. Available from: [Link]

• Analytical Methods - RSC Publishing. Available from: [Link]

• 2-((4-Tert-butylphenoxy)acetyl)-N-phenylhydrazinecarbothioamide - PubChem. Available from: [Link]

• ANALYTICAL METHODS - Toxicological Profile for 2,4,6-Trinitrotoluene - NCBI Bookshelf. Available from: [Link]

• Advances in Quantitative Analytical Methods for Solid Drugs - MDPI. Available from: [Link]

• 2,4,6-Tri-tert-butylphenol - Wikipedia. Available from: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Green Oxidation of Aromatic Hydrazide Derivatives Using an Oxoammonium Salt [organic-chemistry.org]
• 3. Hydrazide derivatives produce active oxygen species as hydrazine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Parenteral Added Substances | Pharmaguideline [pharmaguideline.com]
• 5. researchgate.net [researchgate.net]
• 6. Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Photoinduced Cleavage of N–N Bonds of Aromatic Hydrazines and Hydrazides by Visible Light - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. pharmtech.com [pharmtech.com]
• 12. ANALYTICAL METHODS - Toxicological Profile for 2,4,6-Trinitrotoluene - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. ashland.com [ashland.com]
• 14. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Independent Verification of Anticancer Properties in Acetohydrazide Derivatives

In the landscape of oncology drug discovery, the quest for novel chemical scaffolds that exhibit potent and selective anticancer activity is perpetual. Acetohydrazide derivatives have emerged as a promising class of compounds, with a growing body of research highlighting their potential to inhibit tumor growth across various cancer types.[1][2] This guide provides a comprehensive framework for the independent verification and comparative analysis of these derivatives, designed for researchers, scientists, and drug development professionals. It moves beyond a simple recitation of protocols to instill a deep understanding of the experimental logic, ensuring that the generated data is robust, reproducible, and translatable.

Foundational Principles: Why Acetohydrazide Derivatives?

The acetohydrazide scaffold (R-NH-NH-CO-CH₃) is a versatile pharmacophore. Its chemical tractability allows for the synthesis of large libraries of derivatives, while the hydrazone linkage (-C=N-NH-) is frequently associated with a wide range of biological activities.[3] In the context of cancer, these derivatives have been reported to exert their effects through various mechanisms, including the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of key signaling pathways crucial for tumor survival and proliferation.[1][4] A critical aspect of their potential is the reported activation of procaspase-3, an executioner enzyme in the apoptotic cascade that is often overexpressed in cancer cells.[1]

The Verification Workflow: A Multi-Tiered Approach

An independent and rigorous assessment of a novel compound's anticancer properties requires a systematic, multi-tiered approach. This workflow is designed to triage candidates efficiently, moving from broad cytotoxicity screening to more detailed mechanistic studies and finally to in vivo validation. This process mitigates the high costs and ethical considerations associated with animal studies by ensuring that only the most promising candidates advance.[5][6]

Caption: Tiered workflow for anticancer drug verification.

Phase 1: In Vitro Cytotoxicity and Comparative Screening

The initial step is to determine the concentration at which a derivative inhibits cancer cell growth. This is a fundamental measure of potency.[7] The MTT assay is a widely used, reliable, and cost-effective colorimetric method for this purpose.[8]

Core Concept: The MTT Assay

This assay measures the metabolic activity of cells. Viable cells contain mitochondrial reductase enzymes that cleave the tetrazolium ring of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), converting it into an insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells. A decrease in metabolic activity is thus a proxy for cell death or growth inhibition.[8]

Experimental Protocol: MTT Cytotoxicity Assay

• Cell Seeding: Plate cancer cells (e.g., MCF-7 for breast cancer, SW620 for colon cancer) in a 96-well plate at a density of 5,000-10,000 cells per well.[1][2] Incubate for 24 hours to allow for cell attachment. Rationale: This initial incubation ensures cells are in a logarithmic growth phase and have adhered properly before drug exposure.

• Compound Treatment: Prepare serial dilutions of the acetohydrazide derivatives and a positive control (e.g., Doxorubicin or 5-Fluorouracil) in culture medium.[9][10] Replace the existing medium in the wells with the drug-containing medium. Include vehicle-only wells (e.g., DMSO) as a negative control. Rationale: A dose-response curve is essential to determine the IC50, the concentration at which 50% of cell growth is inhibited.

• Incubation: Incubate the plate for 48-72 hours. Rationale: This duration is typically sufficient to observe the antiproliferative effects of a compound.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Rationale: This allows for the enzymatic conversion of MTT to formazan in viable cells.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value for each compound.

Data Presentation: Comparative Cytotoxicity

Summarizing the IC50 values in a table allows for a direct comparison of the potency of different derivatives against various cancer cell lines.

Compound	Cancer Cell Line	Reported IC50 (µM)	Reference Compound (IC50, µM)	Source
Compound 4o ¹	SW620 (Colon)	3.12	PAC-1 (>15)	[1]
Compound 4o ¹	PC-3 (Prostate)	2.51	PAC-1 (11.2)	[1]
Compound 4o ¹	NCI-H23 (Lung)	4.15	PAC-1 (12.3)	[1]
Compound 16 ²	MCF7 (Breast)	2.88	Doxorubicin (0.85)	[2]
Compound 2m ³	Colo-205 (Colon)	20.5	Doxorubicin (N/A)	[9][11]
Compound 2s ³	HepG2 (Hepatocellular)	20.8	Doxorubicin (N/A)	[9][11]
Compound 4d ⁴	KB (Oral Carcinoma)	>5-FU	5-Fluorouracil	[10]

¹(Z)-2-(5-substituted-2-oxoindolin-1-yl)-N'-(2-oxoindolin-3-ylidene)acetohydrazide derivative ²N′-(substituted benzylidene)-2-(benzo[d]oxazol-3(2H)-yl)acetohydrazide derivative ³Tetracaine hydrazide-hydrazone derivative ⁴Pyrazolobenzothiazine acetohydrazide derivative

Phase 2: Unraveling the Mechanism of Action

Potency is only one part of the story. A promising anticancer agent should ideally induce cell death through a controlled, programmed pathway like apoptosis, rather than necrosis, which can cause inflammation.

Core Concept: Apoptosis vs. Necrosis

Apoptosis is a clean, energy-dependent process characterized by cell shrinkage, membrane blebbing, and DNA fragmentation. A key early event is the translocation of phosphatidylserine (PS) from the inner to the outer leaflet of the cell membrane. Necrosis is a passive, inflammatory form of cell death resulting from acute injury.

Experimental Protocol: Annexin V-FITC / Propidium Iodide (PI) Apoptosis Assay

• Cell Treatment: Seed and treat cells with the acetohydrazide derivative at its IC50 concentration for 24-48 hours. Include positive (e.g., Staurosporine) and negative (vehicle) controls.

• Cell Harvesting: Collect both adherent and floating cells. Rationale: Apoptotic cells may detach, so collecting both populations is crucial for accurate quantification.

• Staining: Resuspend cells in Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes. Rationale: Annexin V binds to exposed PS on apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, thus it only stains late apoptotic and necrotic cells.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The results will segregate the cell population into four quadrants:

  • Q1 (Annexin V- / PI-): Live cells

  • Q2 (Annexin V+ / PI-): Early apoptotic cells

  • Q3 (Annexin V+ / PI+): Late apoptotic/necrotic cells

  • Q4 (Annexin V- / PI+): Necrotic cells

Studies have shown that potent acetohydrazide derivatives can substantially induce late cellular apoptosis.[1] This is often linked to the activation of the caspase cascade.[9]

Caption: Simplified pathway of procaspase-3 activation.

Phase 3: In Vivo Validation in Preclinical Models

Positive in vitro results are encouraging but not sufficient to predict clinical success.[12] The complex tumor microenvironment can significantly alter a drug's efficacy.[13] Therefore, validation in an animal model is a critical step.[14]

Core Concept: The Xenograft Model

Human tumor xenografts, where human cancer cells are implanted into immunocompromised mice, are the most frequently used in vivo models for preclinical evaluation.[15] These models allow for the assessment of a drug's ability to inhibit tumor growth in a living system, providing insights into its bioavailability and therapeutic efficacy.[13]

Experimental Protocol: Human Tumor Xenograft Study

• Animal Model: Use immunocompromised mice (e.g., Athymic Nude or NOD/SCID). Rationale: These mice lack a functional immune system, preventing the rejection of human tumor cells.[15]

• Tumor Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 million cells) into the flank of each mouse.

• Tumor Growth: Monitor the mice until tumors reach a palpable size (e.g., 100-150 mm³).

• Randomization and Treatment: Randomize mice into treatment and control groups. Administer the acetohydrazide derivative (via an appropriate route, e.g., intraperitoneal injection or oral gavage) and a vehicle control according to a predetermined dosing schedule.

• Monitoring: Measure tumor volume (using calipers) and body weight regularly (e.g., 2-3 times per week). Rationale: Body weight is a key indicator of systemic toxicity.

• Endpoint: Continue the study until tumors in the control group reach a predetermined maximum size or for a set duration.

• Analysis: Compare the tumor growth curves between the treated and control groups to determine the percentage of tumor growth inhibition (TGI).

Conclusion: A Framework for Rigorous Evaluation

The independent verification of the anticancer properties of acetohydrazide derivatives requires a disciplined, evidence-based approach. By progressing from broad in vitro screening to detailed mechanistic studies and finally to in vivo validation, researchers can build a comprehensive data package. This guide provides the necessary experimental framework and the scientific rationale behind each step. The ultimate goal is to identify and advance only those derivatives with the most promising therapeutic potential, characterized by high potency against cancer cells, a well-defined pro-apoptotic mechanism of action, and demonstrable efficacy in preclinical models.

References

• Saeed, S.E., et al. (2023). Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric. MDPI. Available at: [Link]

• Noble Life Sciences. (n.d.). In Vitro Tumor Cell Model Systems for Anticancer Drug Screening and Verification. Available at: [Link]

• Tran, P.T., et al. (2019). Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. Scientific Reports. Available at: [Link]

• Rohilla, P., & Dureja, H. (2014). Synthesis, Antimicrobial and Anticancer Evaluation of N′-(Substituted Benzylidene)-2-(Benzo[d]oxazol-3(2H)-yl)acetohydrazide Derivatives. Drug Research. Available at: [Link]

• Gümüş, M.H., et al. (2023). Design, Synthesis, and Anticancer Evaluation of Novel Tetracaine Hydrazide-Hydrazones. ACS Omega. Available at: [Link]

• Gediya, L.K., et al. (2024). Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. Scientific Reports. Available at: [Link]

• Fiorini, C., et al. (2014). In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies. Methods in Molecular Biology. Available at: [Link]

• Yunus, M., et al. (2024). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Brazilian Journal of Biology. Available at: [Link]

• Gümüş, M.H., et al. (2023). Design, Synthesis, and Anticancer Evaluation of Novel Tetracaine Hydrazide-Hydrazones. ResearchGate. Available at: [Link]

• Carey, B., et al. (2018). Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety. Molecules. Available at: [Link]

• Blatt, N.B., et al. (2013). In vivo screening models of anticancer drugs. ResearchGate. Available at: [Link]

• Kloskowski, T., et al. (2011). In vitro toxicity evaluation in the development of new anticancer drugs-genistein glycosides. PubMed. Available at: [Link]

• Kumar, R., et al. (2019). Benzothiazine based acetohydrazides and acetamides as anticancer agents. ResearchGate. Available at: [Link]

• Das, A., et al. (2024). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. International Journal of Pharmaceutical Research and Applications. Available at: [Link]

• Baumann, M., & Krause, M. (2009). New Anticancer Agents: In Vitro and In Vivo Evaluation. Perspectives in Cancer Research. Available at: [Link]

• Tel-Aviv University. (2013). In vivo screening models of anticancer drugs. Available at: [Link]

• Gecit, D., et al. (2024). Evaluation of Hydrazide-hydrazone and 4-thiazolidinone Derivatives of Etodolac as Potential Anticancer Agents in Leukemia Cells. Anti-Cancer Agents in Medicinal Chemistry. Available at: [Link]

• Miftakhova, R., et al. (2020). Cell Culture Based in vitro Test Systems for Anticancer Drug Screening. Frontiers in Bioengineering and Biotechnology. Available at: [Link]

Sources

• 1. Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thieme E-Journals - Drug Research / Abstract [thieme-connect.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis, Characterization and Anti-Cancer Activity of Hydrazide Derivatives Incorporating a Quinoline Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 5. noblelifesci.com [noblelifesci.com]
• 6. Frontiers | Cell Culture Based in vitro Test Systems for Anticancer Drug Screening [frontiersin.org]
• 7. iv.iiarjournals.org [iv.iiarjournals.org]
• 8. ijprajournal.com [ijprajournal.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. In vitro toxicity evaluation in the development of new anticancer drugs-genistein glycosides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. cris.tau.ac.il [cris.tau.ac.il]
• 15. In Vitro and In Vivo Models for Analysis of Resistance to Anticancer Molecular Therapies - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Therapeutic Potential of Acetohydrazides: A Review of Preclinical Evidence

This guide provides a technical comparison of acetohydrazide derivatives across various therapeutic modalities, grounded in recent peer-reviewed literature. It is intended for researchers, medicinal chemists, and drug development professionals seeking to understand the structure-activity relationships, mechanisms of action, and experimental validation of this versatile chemical scaffold.

Introduction: The Resurgence of a Privileged Scaffold

Hydrazides, organic compounds characterized by the R-CO-NH-NH₂ functional group, have long been a cornerstone of medicinal chemistry. Their history is marked by significant therapeutic breakthroughs, including the development of Isoniazid, a primary drug for treating tuberculosis that functions by inhibiting the biosynthesis of the mycobacterial cell wall.[1][2] The acetohydrazide moiety, a specific class of hydrazide, serves as a powerful and versatile synthon for creating a diverse library of bioactive molecules.[3][4] These derivatives have demonstrated a remarkable breadth of pharmacological activities, including antitumor, antimicrobial, anti-inflammatory, and antiviral properties.[3][5]

The reactivity of the terminal amine allows for the straightforward synthesis of hydrazones and various heterocyclic compounds like oxadiazoles and pyrazoles, making the acetohydrazide scaffold an attractive starting point for drug discovery campaigns.[3] This guide will synthesize preclinical data to compare the efficacy of different acetohydrazide derivatives, elucidate their mechanisms of action, and provide standardized protocols for their evaluation.

Anticancer Activity: Procaspase-3 Activation and Beyond

A significant challenge in oncology is the development of therapies that can selectively induce apoptosis in cancer cells. Many cancer types overexpress procaspase-3, an inactive zymogen that, when cleaved, executes the apoptotic cascade.[6] This creates a therapeutic window for small molecules that can directly activate procaspase-3, bypassing upstream signaling defects that confer treatment resistance.

Mechanism of Action: Direct Activation of Procaspase-3

Certain acetohydrazide derivatives, particularly those incorporating a 2-oxoindoline core, have emerged as potent procaspase-3 activating compounds (PACs).[6] These agents are designed to bind to an allosteric site on procaspase-3, inducing a conformational change that facilitates its dimerization and auto-activation into mature, active caspase-3. This process initiates the downstream cleavage of cellular substrates, leading to programmed cell death.

Caption: Allosteric activation of procaspase-3 by an acetohydrazide derivative.

Comparative Performance of 2-Oxoindoline Acetohydrazides

A study by Tran et al. synthesized a series of 2-oxoindoline-based acetohydrazides and evaluated their cytotoxicity against various cancer cell lines.[6] The results demonstrated that specific substitutions on the benzylidene moiety dramatically influenced efficacy, with several compounds outperforming PAC-1, the first-in-class procaspase-3 activator.

Compound ID	Substitution (R)	U937 (IC₅₀, µM)	HCT116 (IC₅₀, µM)	MCF-7 (IC₅₀, µM)
PAC-1	(Reference)	0.23 ± 0.01	0.46 ± 0.03	0.35 ± 0.02
4f	2,3-di(OH)	0.13 ± 0.01	0.28 ± 0.02	0.21 ± 0.01
4h	2,3,4-tri(OH)	0.22 ± 0.01	0.40 ± 0.02	0.31 ± 0.02
4n	3-OH, 4-OCH₃	0.10 ± 0.01	0.15 ± 0.01	0.11 ± 0.01
4o	3-OCH₃, 4-OH	0.05 ± 0.01	0.12 ± 0.01	0.07 ± 0.01
4p	3-Ethoxy, 4-OH	0.07 ± 0.01	0.14 ± 0.01	0.09 ± 0.01
Data synthesized from Tran et al., 2021.[6]

Causality Insight: The superior potency of compound 4o , which was three- to five-fold more cytotoxic than PAC-1, highlights a critical structure-activity relationship.[6] The presence of a hydroxyl group at the 4-position and a methoxy group at the 3-position of the benzylidene ring appears to be optimal for binding and activation. Further analysis confirmed that these potent compounds induced late-stage cellular apoptosis and caused cell cycle arrest in the S phase.[6]

Experimental Protocol: MTT Cytotoxicity Assay

This protocol outlines a standard method for assessing the cytotoxic effects of acetohydrazide derivatives on cancer cell lines.

• Cell Seeding: Plate cancer cells (e.g., U937, HCT116) in 96-well plates at a density of 5x10³ cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the acetohydrazide compounds in culture medium. Add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours under the same conditions.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited) using non-linear regression analysis.

Antimicrobial Activity: Targeting Bacteria and Fungi

The rise of antimicrobial resistance necessitates the development of novel agents with diverse mechanisms of action. Acetohydrazide derivatives have shown significant promise in this area, with broad-spectrum activity against various bacterial and fungal pathogens.[7][8][9]

Mechanism of Action and Structure-Activity Relationship (SAR)

The antimicrobial action of acetohydrazides is often attributed to their ability to chelate metal ions essential for microbial enzyme function or to interact with microbial DNA.[7] The specific heterocyclic systems attached to the acetohydrazide core are critical determinants of activity. For instance, pyrazole-linked acetohydrazides have demonstrated potent and broad-spectrum antimicrobial effects.[9]

A key SAR insight is the role of substituents on the aromatic rings. Studies have consistently shown that the presence of electron-withdrawing groups (e.g., -Cl, -NO₂) enhances the antimicrobial potential of the molecule.[9] This is likely because these groups increase the lipophilicity of the compound, facilitating its transport across the microbial cell membrane, and may also enhance its interaction with target biomolecules.

Comparative Performance of Acetohydrazide Derivatives

Research into novel acetohydrazide pyrazole derivatives has identified several compounds with significant inhibitory activity against clinically relevant pathogens.[9]

Compound ID	R Group	S. aureus (Zone of Inhibition, mm)	E. coli (Zone of Inhibition, mm)	C. albicans (Zone of Inhibition, mm)
6b	4-Cl	19	17	18
6c	2-Cl	18	16	17
6d	4-NO₂	21	19	20
Ciprofloxacin	(Standard)	25	23	N/A
Amphotericin-B	(Standard)	N/A	N/A	22
Data synthesized from Kumar et al., 2019.[9]

Causality Insight: Compound 6d , bearing a strong electron-withdrawing nitro group (-NO₂) at the para position, exhibited the most potent antimicrobial activity among the synthesized derivatives, validating the SAR principle.[9] Its efficacy was comparable to the standard reference drugs, marking it as a promising candidate for further development.

Experimental Protocol: Agar Well Diffusion Assay

This protocol is a standard, reliable method for screening the antimicrobial activity of novel compounds.

• Media Preparation: Prepare sterile Nutrient Agar for bacteria and Malt Extract Agar for fungi and pour into sterile Petri dishes.

• Inoculum Preparation: Prepare a microbial suspension of the test organism (e.g., S. aureus, E. coli) in sterile saline, adjusted to a 0.5 McFarland turbidity standard.

• Lawn Culture: Evenly spread 100 µL of the microbial inoculum over the surface of the agar plates using a sterile cotton swab.

• Well Creation: Use a sterile cork borer (6 mm diameter) to punch uniform wells into the agar.

• Compound Loading: Prepare solutions of the acetohydrazide derivatives in a suitable solvent (e.g., DMSO) at a concentration of 1 mg/mL. Pipette 100 µL of each compound solution into separate wells.

• Controls: Use the solvent alone as a negative control and standard antibiotic solutions (e.g., Ciprofloxacin for bacteria, Amphotericin-B for fungi) as positive controls.

• Incubation: Incubate the bacterial plates at 37°C for 24 hours and the fungal plates at 28°C for 48-72 hours.

• Measurement: Measure the diameter of the clear zone of inhibition (in mm) around each well. A larger diameter indicates greater antimicrobial activity.

Synthesis and Characterization: A Generalized Workflow

The synthesis of therapeutically relevant acetohydrazide derivatives typically follows a reliable multi-step pathway, allowing for the generation of diverse chemical libraries for screening.

Caption: Generalized workflow for the synthesis of acetohydrazide derivatives.

Protocol: General Synthesis of a 2-Oxoindoline Acetohydrazide

This protocol is adapted from the methods described for synthesizing anticancer acetohydrazides.[6]

• Step 1: Synthesis of the Ester Intermediate:

  • To a solution of a 5-substituted-2-oxoindoline (1 mmol) in 50 mL acetone, add K₂CO₃ (1.5 mmol).

  • Reflux the mixture for 30 minutes.

  • Add a catalytic amount of KI (0.1 mmol) and stir for 15 minutes.

  • Add ethyl chloroacetate (1.2 mmol) dropwise and heat the mixture to 60°C for 3 hours, monitoring completion by TLC.

  • Evaporate the solvent, re-dissolve the residue in dichloromethane (DCM), filter, and evaporate again to yield the intermediate ester. Use this product without further purification.

• Step 2: Synthesis of the Acetohydrazide Core:

  • Dissolve the ester intermediate (0.5 mmol) in 10 mL of ethanol.

  • Add 80% hydrazine hydrate (0.12 mL) dropwise.

  • Stir the reaction at room temperature until the starting material is consumed (monitored by TLC).

  • Filter the resulting white precipitate, wash with cold ethanol, and dry to obtain the pure acetohydrazide intermediate.

• Step 3: Synthesis of the Final Derivative:

  • Dissolve the acetohydrazide intermediate (0.5 mmol) and a substituted benzaldehyde (0.5 mmol) in 20 mL of absolute ethanol.

  • Add 2-3 drops of glacial acetic acid as a catalyst.

  • Reflux the mixture for 4-6 hours.

  • Cool the reaction mixture to room temperature. The resulting precipitate is the final product.

  • Filter the solid, wash with cold ethanol, and recrystallize if necessary to obtain the pure final compound.

Characterization: The structure of synthesized compounds must be unequivocally confirmed using a suite of spectroscopic techniques, including ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[1][6][9]

Conclusion and Future Outlook

The acetohydrazide scaffold continues to prove its value as a source of therapeutically promising compounds. Preclinical data strongly validates its potential in oncology, through mechanisms like procaspase-3 activation, and in infectious disease, by targeting essential microbial pathways. The clear structure-activity relationships identified—such as the importance of specific hydroxyl/methoxy patterns for anticancer activity and electron-withdrawing groups for antimicrobial effects—provide a rational basis for future drug design.

The next critical steps involve the lead optimization of the most potent compounds identified in these studies. This includes enhancing their pharmacokinetic profiles (ADMET properties), validating their mechanisms of action through advanced biochemical and cellular assays, and ultimately, assessing their efficacy and safety in in vivo animal models. The versatility and proven track record of acetohydrazides ensure they will remain a fruitful area of investigation for the drug development community.

References

• Synthesis and Characterization of Pyridine Acetohydrazide Derivative for Antimicrobial Cotton Fabric. (2023). MDPI. Available at: [Link]

• Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides. (2024). RSC Advances. Available at: [Link]

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2024). PMC - NIH. Available at: [Link]

• Efficient Green Synthesis of Hydrazide Derivatives Using L-Proline: Structural Characterization, Anticancer Activity, and Molecular Docking Studies. (2024). MDPI. Available at: [Link]

• Synthesis and Pharmacological Profile of Hydrazide Compounds. (2023). Research Journal of Pharmacy and Technology. Available at: [Link]

• Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents. (2021). PMC. Available at: [Link]

• Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N -acetylated hydrazides. (2024). RSC Publishing. Available at: [Link]

• Synthesis and antimicrobial activity of substituted acetohydrazide derivatives. (2024). Authorea. Available at: [Link]

• Novel Acetohydrazide Pyrazole Derivatives: Design, Synthesis, Characterization and Antimicrobial Activity. (2019). ResearchGate. Available at: [Link]

• Reaction pathway for synthesis acetohydrazide derivative of CZT and its... (2019). ResearchGate. Available at: [Link]

• Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2024). MDPI. Available at: [Link]

• Hydrazide-based drugs in clinical use. (2022). ResearchGate. Available at: [Link]

• Synthesis and Pharmacologic Evaluation of Some Benzimidazole Acetohydrazide Derivatives as EGFR Inhibitors. (2018). PMC - PubMed Central. Available at: [Link]

• Synthesis of novel phenoxyacetohydrazide compounds and evaluation therapeutic potential exhibit as anti-inflammatory and anti-angiogenic. (2024). PubMed Central. Available at: [Link]

Sources

• 1. Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N-acetylated hydrazides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Evaluation of the interactions of hydrazide derivatives with acetic acid and molecular modeling analysis of N -acetylated hydrazides - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01286D [pubs.rsc.org]
• 3. Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Design, synthesis and evaluation of novel 2-oxoindoline-based acetohydrazides as antitumor agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. wisdomlib.org [wisdomlib.org]
• 9. researchgate.net [researchgate.net]